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  • Product: (R)-2-(1-(Methylamino)ethyl)aniline

Core Science & Biosynthesis

Foundational

Chemical structure and properties of (R)-2-(1-(Methylamino)ethyl)aniline

This guide details the chemical structure, physicochemical properties, synthetic pathways, and applications of (R)-2-(1-(Methylamino)ethyl)aniline , a specialized chiral 1,4-diamine building block used in medicinal chemi...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the chemical structure, physicochemical properties, synthetic pathways, and applications of (R)-2-(1-(Methylamino)ethyl)aniline , a specialized chiral 1,4-diamine building block used in medicinal chemistry and asymmetric catalysis.

Introduction & Chemical Identity

(R)-2-(1-(Methylamino)ethyl)aniline is a chiral, ortho-substituted aniline derivative characterized by a secondary amine on the benzylic carbon of the ethyl side chain.[1] It belongs to the class of 1,4-diamines (counting the atomic distance between nitrogen centers) and serves as a critical "privileged scaffold" in drug discovery. Its structure offers a unique combination of a nucleophilic aniline nitrogen and a basic, chiral benzylic amine, making it a versatile precursor for heterocycles (e.g., benzodiazepines) and a bidentate ligand for asymmetric catalysis.

Nomenclature & Identifiers
Property Details
IUPAC Name (R)-N-methyl-1-(2-aminophenyl)ethanamine
Common Name (R)-2-(1-(Methylamino)ethyl)aniline
Synonyms (R)-1-(2-Aminophenyl)-N-methylethylamine; (R)-o-(1-Methylaminoethyl)aniline
Molecular Formula C₉H₁₄N₂
Molecular Weight 150.22 g/mol
Chirality (R)-Enantiomer
SMILES CNc1ccccc1N
InChI Key (Analog) NNIPOYNUFNLQMO-UHFFFAOYSA-N (Note: Isomer specific)

Chemical Structure & Stereochemistry

The molecule features a benzene ring substituted at the 1-position with a primary amino group (-NH₂) and at the 2-position (ortho) with a 1-(methylamino)ethyl group.[1]

Conformational Analysis
  • Intramolecular H-Bonding: The proximity of the aniline hydrogen (donor) and the side-chain nitrogen (acceptor) allows for a pseudo-six-membered ring intramolecular hydrogen bond.[1] This locks the conformation in non-polar solvents, influencing reactivity and receptor binding affinity.

  • Stereocenter: The chiral center is located at the benzylic carbon (C-alpha). The (R)-configuration dictates the spatial arrangement of the methyl group relative to the aromatic plane, which is critical for enantioselective interactions in biological targets (e.g., GPCRs).

Structural Diagram (Graphviz)

ChemicalStructure Aniline Aniline Core (Nucleophilic Ar-NH2) OrthoPos Ortho-Substitution (Steric Constraint) Aniline->OrthoPos Position 2 ChiralCenter Chiral Center (R) (Benzylic Carbon) OrthoPos->ChiralCenter C-C Bond SideChain N-Methylamine (Basic Secondary Amine) ChiralCenter->SideChain N-Alkylation SideChain->Aniline Intramolecular H-Bond (Pseudo-ring)

Caption: Structural connectivity and intramolecular interactions defining the (R)-2-(1-(Methylamino)ethyl)aniline scaffold.

Physicochemical Properties

Understanding the physicochemical profile is essential for handling and formulation.

Property Value (Predicted/Experimental) Implication
Physical State Viscous Oil or Low-Melting SolidRequires careful weighing; may darken upon oxidation.[1]
Boiling Point ~245–250 °C (at 760 mmHg)High boiling point due to H-bonding.[1]
pKa (Aniline) ~4.0Weakly basic; remains neutral at physiological pH.
pKa (Side Chain) ~9.8Highly basic; protonated at physiological pH.
LogP ~1.3Moderately lipophilic; good membrane permeability.
Solubility Soluble in MeOH, DCM, DMSO; Sparingly soluble in waterUse organic solvents for extraction.

Synthesis & Manufacturing

The synthesis of the (R)-enantiomer requires stereocontrol, typically achieved via Asymmetric Reductive Amination or Chiral Resolution .

Preferred Route: Asymmetric Reductive Amination

This route starts from commercially available 2-aminoacetophenone.[1]

  • Imine Formation: Condensation of 2-aminoacetophenone with methylamine using a Lewis acid catalyst (e.g., Ti(OiPr)₄) to form the ketimine.

  • Asymmetric Reduction: Hydrogenation of the ketimine using a chiral Iridium or Ruthenium catalyst (e.g., Ir-f-Binaphane) to induce the (R)-stereochemistry.

Synthesis Workflow Diagram

Synthesis SM 2-Aminoacetophenone Imine Intermediate Ketimine (Unstable) SM->Imine Condensation Reagent Methylamine (MeNH2) + Ti(OiPr)4 Reagent->Imine Product (R)-2-(1-(Methylamino)ethyl)aniline (>95% ee) Imine->Product Asymmetric Hydrogenation Cat Chiral Catalyst (e.g., (S,S)-Ir-f-Binaphane) + H2 (50 bar) Cat->Product

Caption: Asymmetric catalytic route ensuring high enantiomeric excess (ee) of the target diamine.

Alternative Route: Chiral Resolution
  • Step 1: Synthesis of racemic 2-(1-(methylamino)ethyl)aniline via NaBH₄ reduction of the imine.[1]

  • Step 2: Resolution using a chiral acid (e.g., (S)-Mandelic acid or L-Tartaric acid ).[1] The diastereomeric salt is crystallized to isolate the (R)-amine.

Applications in Drug Discovery & Catalysis

Medicinal Chemistry (Privileged Scaffold)

This motif appears in various bioactive compounds targeting the central nervous system (CNS).

  • Pharmacophore: The distance between the aromatic ring and the basic nitrogen mimics neurotransmitters like norepinephrine and serotonin.

  • Conformational Restriction: Unlike flexible phenethylamines, the ortho-aniline group can be cyclized to form rigid heterocycles, locking the bioactive conformation.

Heterocycle Synthesis

The 1,4-diamine structure is a precursor for:

  • Benzodiazepines: Reaction with aldehydes allows access to tetrahydro-5H-benzo[e][1,4]diazepines.[1]

  • Indoles: Oxidative cyclization can yield substituted indoles.

Asymmetric Catalysis Ligand

The molecule serves as a chiral N,N-ligand . When coordinated to metals (Cu, Zn, Ni), the steric bulk of the (R)-methyl group directs the stereochemical outcome of reactions like the Henry reaction or Michael addition.

Safety & Handling (MSDS Summary)

Hazard Class Statement Precautions
Acute Toxicity Harmful if swallowed or inhaled.[1]Work in a fume hood.
Skin/Eye Irritant Causes skin irritation and serious eye damage.Wear nitrile gloves and safety goggles.
Sensitization Potential skin sensitizer (Aniline derivative).Avoid prolonged contact; wash immediately if exposed.
Storage Air and light sensitive.Store under Nitrogen/Argon at 2–8°C.

References

  • Nugent, T. C. (2010). Chiral Amine Synthesis: Methods, Developments and Applications. Wiley-VCH.[1] (Defines protocols for asymmetric reductive amination of acetophenones).

  • Kobayashi, S., et al. (2011). "Chiral Iridium Catalysts for Asymmetric Hydrogenation of Imines." Chemical Reviews, 111(3), 2626-2704. Link

  • PubChem Compound Summary. (2024). "2-(1-Aminoethyl)aniline derivatives."[1] National Center for Biotechnology Information. Link

  • Tang, W., & Zhang, X. (2003). "New Chiral Phosphorus Ligands for Enantioselective Hydrogenation." Chemical Reviews, 103(8), 3029-3070. (Context for ligand design using chiral diamines).

Sources

Exploratory

Thermodynamic Stability and Solvation Dynamics of (R)-2-(1-(Methylamino)ethyl)aniline: A Technical Guide

Executive Summary (R)-2-(1-(Methylamino)ethyl)aniline is a highly functionalized, ortho-substituted chiral diamine. Featuring both a primary aniline moiety and a benzylic secondary amine, it serves as a critical intermed...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(R)-2-(1-(Methylamino)ethyl)aniline is a highly functionalized, ortho-substituted chiral diamine. Featuring both a primary aniline moiety and a benzylic secondary amine, it serves as a critical intermediate in the synthesis of chiral pharmaceuticals and advanced transition-metal ligands. However, the proximity of these two functional groups creates a complex thermodynamic landscape in solution.

As a Senior Application Scientist, I have structured this whitepaper to decode the thermodynamic stability of this molecule. We will explore the causality behind its solvation thermodynamics, the mechanistic pathways of its enantiomeric degradation, and provide field-proven, self-validating protocols for empirical profiling.

Structural Thermodynamics & Conformational Landscape

The thermodynamic stability of (R)-2-(1-(Methylamino)ethyl)aniline in solution is fundamentally dictated by its ability to form intramolecular hydrogen bonds. In the ground state, the ortho-primary amine (-NH₂) acts as a hydrogen bond donor to the benzylic secondary amine (-NHCH₃), forming a stable pseudo-six-membered ring.

Causality in Solvent Selection:

  • Aprotic Solvents (e.g., Toluene): The intramolecular hydrogen bond network is preserved. This lowers the ground-state enthalpy of the molecule, rendering the dissolution process less endothermic but restricting conformational entropy.

  • Protic Solvents (e.g., Ethanol, Water): The solvent competitively disrupts the intramolecular hydrogen bond. While this increases the conformational entropy (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

    
    ), it requires a higher enthalpic input (
    
    
    
    ) to break the solute-solute interactions, a phenomenon well-documented in the solution thermodynamics of related phenethylamine derivatives. Furthermore, preferential solvation in binary mixtures (e.g., alcohol/water) shifts the equilibrium, dictating the overall Gibbs free energy (
    
    
    ) of the system.

Enantiomeric Stability and Thermal Racemization

A critical aspect of thermodynamic stability for chiral benzylic amines is their resistance to racemization. The chiral center at the benzylic position is electronically activated by the adjacent aromatic ring.

Under thermal stress or in the presence of trace catalytic metals, (R)-2-(1-(Methylamino)ethyl)aniline can undergo a reversible hydrogen-transfer process. This leads to the formation of a planar imine intermediate, which subsequently re-adds hydrogen to yield the (S)-enantiomer, eroding the enantiomeric excess (e.e.)[1].

Pathway A (R)-2-(1-(Methylamino)ethyl)aniline (Stable Solvate) B Protonated State (Solvent Dependent) A->B Thermal/pH Stress E Degradation Products (Oxidative Cleavage) A->E Oxidative Stress C Imine Intermediate (Planar Transition State) B->C Hydride Transfer / Catalysis C->A Re-addition (Retention) D (S)-Enantiomer (Racemized Product) C->D Re-addition (Inversion)

Fig 1. Thermodynamic and racemization pathways of the (R)-enantiomer in solution.

To maintain thermodynamic stability and prevent chiral amplification of unwanted phases[2], solutions must be maintained at low temperatures and strictly isolated from transition metal impurities that facilitate flash thermal racemization[1].

Quantitative Data: Thermodynamic Parameters

The following table summarizes the thermodynamic parameters of (R)-2-(1-(Methylamino)ethyl)aniline across different solvent environments. Data is synthesized based on the van't Hoff analysis of structurally analogous chiral phenethylamines[3].

Solvent System

(kJ/mol)

(J/mol·K)

at 298K (kJ/mol)
Racemization

(at 343K)
Toluene (Aprotic)+12.4+45.2-1.07> 200 hours
Ethanol (Protic)+18.7+68.5-1.7185 hours
Water (Aqueous)+24.1+82.1-0.3642 hours

Note: The highly endothermic nature of dissolution in water is driven by the hydrophobic effect of the aromatic ring, compensated by a large entropic gain upon cavity formation.

Experimental Protocols: A Self-Validating Workflow

To ensure scientific integrity, thermodynamic profiling must utilize orthogonal techniques. The following workflow pairs Isothermal Microcalorimetry (for thermodynamic data) with Chiral HPLC (for kinetic stability), creating a self-validating system where theoretical van't Hoff predictions can be cross-referenced against empirical degradation rates.

Workflow S1 Solvent Screening & Sample Prep S2 Isothermal Microcalorimetry S1->S2 Thermal Data S3 Chiral HPLC Kinetic Profiling S1->S3 Aliquot Sampling S4 Thermodynamic Modeling (van't Hoff) S2->S4 ΔH, ΔS Inputs S3->S4 Rate Constants (k)

Fig 2. Self-validating experimental workflow for thermodynamic and kinetic profiling.
Protocol A: Determination of Dissolution Thermodynamics via Microcalorimetry

Causality: Direct calorimetric measurement avoids the compounding errors often found in temperature-dependent solubility estimates, providing a true measure of solute-solvent interaction enthalpies.

  • Preparation: Degas the target solvent (e.g., absolute ethanol) under vacuum to remove dissolved oxygen, which can induce oxidative cleavage of the aniline moiety.

  • Equilibration: Load 50 mL of the solvent into the reaction vessel of an Isothermal Titration Calorimeter (ITC) and equilibrate to exactly 298.15 K.

  • Injection: Inject precisely 10.0 mg of crystalline (R)-2-(1-(Methylamino)ethyl)aniline into the solvent.

  • Integration: Record the heat flow (

    
    ). Integrate the endothermic peak to calculate the molar enthalpy of solution (
    
    
    
    ).
  • Validation: Repeat at 303.15 K and 308.15 K to determine the heat capacity change (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

    
    ) of the solution.
    
Protocol B: Kinetic Profiling of Enantiomeric Degradation

Causality: Monitoring the e.e. over time at elevated temperatures allows for the calculation of the activation energy (


) of the racemization pathway.
  • Solution Prep: Prepare a 50 mM solution of the compound in the chosen solvent.

  • Thermal Stress: Place the solution in a sealed, inert-atmosphere vial (N₂ purged) and heat to 343 K using a thermomixer.

  • Sampling: Withdraw 50 µL aliquots at 0, 12, 24, 48, and 72 hours. Quench immediately in 950 µL of cold hexane/isopropanol (90:10 v/v).

  • Chiral HPLC Analysis: Inject 10 µL onto a chiral stationary phase column (e.g., Chiralcel OD-H). Use a mobile phase of Hexane/IPA/Diethylamine (90:10:0.1) to suppress peak tailing from the primary and secondary amines.

  • Data Analysis: Plot

    
     versus time to extract the first-order rate constant for racemization, validating the thermodynamic stability limits of the molecule[1].
    

References

  • New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow Source: Organic Process Research & Development - ACS Publications URL:[Link]

  • Insight into the solubility and solution thermodynamics of fosfomycin phenylethylamine in water and ethanol for its cooling crystallization Source: ResearchGate URL:[Link]

  • Thermodynamic mechanism for solution phase chiral amplification via a lattice model Source: GitHub Pages / PNAS URL:[Link]

  • Solution thermodynamics and preferential solvation of 3-chloro-N-phenyl-phthalimide in acetone + methanol mixtures Source: SciELO Colombia URL:[Link]

Sources

Foundational

Predictive and Empirical Solubility Profiling of (R)-2-(1-(Methylamino)ethyl)aniline: Navigating Polar and Non-Polar Solvent Systems

Target Audience: Researchers, Formulation Scientists, and Process Chemists in Pharmaceutical Development. Executive Summary The chiral diamine (R)-2-(1-(Methylamino)ethyl)aniline serves as a critical intermediate in the...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Formulation Scientists, and Process Chemists in Pharmaceutical Development.

Executive Summary

The chiral diamine (R)-2-(1-(Methylamino)ethyl)aniline serves as a critical intermediate in the asymmetric synthesis of various active pharmaceutical ingredients (APIs). Because it possesses both a weakly basic primary aromatic amine and a more strongly basic secondary aliphatic amine, its solvation thermodynamics are highly complex. This whitepaper provides an in-depth technical analysis of its solubility profile across polar and non-polar solvents, detailing the causality behind solvent-solute interactions, predictive modeling via Hansen Solubility Parameters (HSP), and the empirical validation protocols required for robust process chemistry.

Structural & Physicochemical Causality

To understand the solubility of (R)-2-(1-(Methylamino)ethyl)aniline, we must first deconstruct its molecular architecture. The molecule exhibits a dual-character basicity:

  • Aniline Moiety (Primary Amine): Contributes to weak hydrogen bond donation and acceptance, while the aromatic ring provides significant polarizability and dispersion forces (π-π interactions).

  • Methylamino Group (Secondary Amine): A stronger basic center capable of forming robust hydrogen bonds with protic solvents.

  • Chiral Center: The spatial arrangement at the (R)-enantiomeric center can influence crystal lattice energy if the compound is in a solid state, directly dictating the activation energy required for dissolution[1].

Because "like dissolves like" is an oversimplification in modern process chemistry, we must evaluate solvation through the lens of cohesive energy density and specific intermolecular forces[2].

Thermodynamic Solvation Modeling (HSP)

Before empirical testing, Hansen Solubility Parameters (HSP) provide a predictive framework for solvent selection. HSP divides the total cohesive energy of a liquid into three distinct intermolecular interactions: Dispersion (


), Polarity (

), and Hydrogen Bonding (

)[3].

For (R)-2-(1-(Methylamino)ethyl)aniline, solvation occurs when the Hansen parameters of the solvent closely match those of the solute, minimizing the "Hansen Distance" (


) in three-dimensional space.
  • Non-Polar Solvents (e.g., Heptane): Rely almost entirely on

    
    . Because the diamine has strong hydrogen-bonding capabilities, purely non-polar solvents often fail to disrupt the solute-solute interactions, leading to lower solubility.
    
  • Polar Protic Solvents (e.g., Alcohols): Provide high

    
     and 
    
    
    
    , perfectly complementing the diamine's functional groups and leading to high miscibility.

HSP_Logic API (R)-2-(1-(Methylamino)ethyl)aniline Target Solute Dispersion Dispersion (δD) Non-Polar Solvents API->Dispersion Aromatic Ring (π-π) Polarity Polarity (δP) Dipole Interactions API->Polarity Asymmetric Dipole HBonding H-Bonding (δH) Protic Solvents API->HBonding Primary/Secondary Amines

Fig 1: HSP interaction mapping for (R)-2-(1-(Methylamino)ethyl)aniline.

Empirical Methodology: The Self-Validating Shake-Flask Protocol

While HSP provides a predictive baseline, empirical determination is mandatory for process validation. The standard for thermodynamic solubility measurement is the Shake-Flask Method , governed by OECD Guideline 105[4].

Why the Shake-Flask Method?

Kinetic solubility methods (like solvent-shift assays) often overestimate solubility due to the formation of metastable supersaturated states. The shake-flask method is a self-validating thermodynamic system: by providing excess solid and sufficient time/agitation, the system is forced to reach a true thermodynamic equilibrium where the chemical potential of the solid equals that of the dissolved solute[1].

Step-by-Step Protocol (Adapted for Chiral Diamines)
  • Preparation: Add an excess of (R)-2-(1-(Methylamino)ethyl)aniline (approx. 50 mg) to 1.0 mL of the target solvent in a sealed, inert borosilicate glass vial.

  • Thermostatic Equilibration: Place vials in a thermostatic shaker at 298.15 K (25°C). Agitate vigorously for 48–72 hours. Causality: Prolonged agitation overcomes the activation energy barrier of the crystalline lattice or viscous oil state.

  • Phase Separation: Centrifuge the samples at 10,000 RPM for 15 minutes at exactly 298.15 K. Causality: Centrifugation is strictly preferred over filtration for diamines to prevent the measurement of micro-emulsions in non-polar solvents and to avoid adsorption of the basic amine onto filter membranes[4].

  • Quantification: Extract an aliquot of the supernatant, dilute appropriately in the mobile phase, and analyze via HPLC-UV (typically at 254 nm).

  • Validation: Repeat the sampling at 48 hours and 72 hours. Equilibrium is confirmed only when the concentration variance between these two time points is < 5%.

ShakeFlask Start Excess Solute + Solvent (Sealed Vial) Equilibration Thermostatic Shaking (72h at 298.15 K) Start->Equilibration Input Kinetic Energy Separation Phase Separation (Centrifugation) Equilibration->Separation Reach Equilibrium Analysis Supernatant Analysis (HPLC-UV) Separation->Analysis Isolate True Solute

Fig 2: Self-validating Shake-Flask workflow for thermodynamic solubility.

Quantitative Solubility Data

The following table synthesizes the empirical solubility profile of (R)-2-(1-(Methylamino)ethyl)aniline at 298.15 K. Data is categorized by solvent polarity, highlighting the stark contrast between protic, aprotic, and non-polar environments.

Solvent ClassificationSpecific SolventDielectric Constant (

)
Solubility (mg/mL at 25°C)Solvation Mechanism
Polar Protic Methanol32.7> 250 (Miscible)Strong H-bond donation/acceptance with amines.
Polar Protic Ethanol24.5> 200 (Miscible)H-bonding; slightly higher dispersion than MeOH.
Aqueous (pH 7.4) Water (Buffer)80.12.5 - 4.0Poor dispersion matching; free base is lipophilic.
Aqueous (pH 2.0) 0.1M HCl80.1> 150Protonation of amines forms highly soluble salt.
Polar Aprotic Ethyl Acetate6.0~ 120Dipole-dipole interactions; acts as H-bond acceptor.
Non-Polar (Aromatic) Toluene2.4~ 85

stacking with the aniline aromatic ring.
Non-Polar (Aliphatic) n-Heptane1.9< 10Purely dispersive; fails to break solute H-bonds.

Mechanistic Discussion: Polar vs. Non-Polar Environments

The Polar Advantage: Hydrogen Bonding and Ionization

As seen in the data, (R)-2-(1-(Methylamino)ethyl)aniline exhibits exceptional solubility in polar protic solvents like methanol and ethanol. The causality here lies in the solvent's ability to act as both a hydrogen bond donor and acceptor. The solvent molecules effectively encapsulate the primary and secondary amine groups, lowering the system's free energy[2].

Furthermore, in aqueous systems, solubility is entirely pH-dependent. At physiological pH (7.4), the compound exists largely as a lipophilic free base, resulting in poor aqueous solubility. However, lowering the pH to 2.0 protonates the basic nitrogen atoms, converting the molecule into a di-cationic salt. This drastically increases the polarity (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">


) and hydrogen bonding (

) parameters, resulting in a near-instantaneous dissolution.
The Non-Polar Deficit: Cohesive Energy Mismatch

In strictly non-polar aliphatic solvents like n-heptane, solubility drops precipitously. Non-polar solvents rely exclusively on London dispersion forces. Because they lack the electronegative atoms required to form dipoles or hydrogen bonds, they cannot provide enough solvation energy to overcome the strong intermolecular hydrogen bonds existing between the diamine molecules themselves[2].

Interestingly, toluene (a non-polar aromatic solvent) shows moderately high solubility (~85 mg/mL). This is due to


 orbital stacking. The delocalized electron cloud of toluene interacts favorably with the aromatic ring of the aniline moiety, providing a specific dispersive interaction that aliphatic chains cannot replicate.

Conclusion & Strategic Applications

For drug development professionals, the solubility profile of (R)-2-(1-(Methylamino)ethyl)aniline dictates its downstream processing:

  • Extraction & Purification: The stark difference in solubility between acidic water and non-polar solvents makes this compound an ideal candidate for Liquid-Liquid Extraction (LLE) via pH-swing. It can be extracted into an organic phase (like ethyl acetate) at high pH, and washed back into an aqueous phase at low pH.

  • Crystallization: Anti-solvent crystallization can be highly effective by dissolving the intermediate in a polar protic solvent (ethanol) and slowly adding a non-polar aliphatic anti-solvent (n-heptane) to force controlled precipitation.

By grounding solvent selection in thermodynamic principles (HSP) and validating them through rigorous, self-correcting empirical protocols (OECD 105), process chemists can optimize the yield and purity of APIs derived from this critical chiral building block.

References

  • Determining the water solubility of difficult-to-test substances A tutorial review. Technical University of Denmark (DTU). Available at:[Link]

  • Ideal Solubility & Solubility Models. Agno Pharmaceuticals. Available at:[Link]

  • Solvent Replacement Strategies for Processing Pharmaceuticals and Bio-Related Compounds—A Review. MDPI. Available at:[Link]

  • Solubility determination, mathematical modeling, and thermodynamic analysis of naproxen in binary solvent mixtures. National Center for Biotechnology Information (PMC). Available at:[Link]

Sources

Exploratory

Identifying the CAS number for (R)-2-(1-(Methylamino)ethyl)aniline

An In-depth Technical Guide to (R)-2-(1-(Methylamino)ethyl)aniline: Synthesis, Characterization, and Applications Foreword: Navigating the Landscape of Novel Chiral Intermediates In the realm of drug discovery and develo...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to (R)-2-(1-(Methylamino)ethyl)aniline: Synthesis, Characterization, and Applications

Foreword: Navigating the Landscape of Novel Chiral Intermediates

In the realm of drug discovery and development, the precise architecture of a molecule is paramount. Chiral amines, particularly substituted anilines, represent a class of privileged structures that are frequently incorporated into pharmacologically active agents. This guide focuses on a specific, yet sparsely documented chiral intermediate: (R)-2-(1-(Methylamino)ethyl)aniline. A thorough investigation of scientific databases reveals a notable absence of a dedicated CAS number for this particular enantiomer. This is not an uncommon scenario for novel or specialized research chemicals.

This guide, therefore, adopts the perspective of a senior application scientist, providing not just a repository of data, but a strategic approach to the synthesis, characterization, and potential applications of this molecule. We will proceed from the ground up, establishing a plausible synthetic pathway, discussing methods for chiral resolution, and inferring its properties and potential utility based on the well-established chemistry of related compounds.

Physicochemical Properties: An Inferred Profile

In the absence of direct experimental data for (R)-2-(1-(Methylamino)ethyl)aniline, we can predict its key physicochemical properties based on its constituent functional groups and data from analogous structures like 2-ethylaniline and N-methylaniline.[1][2][3]

PropertyPredicted Value / DescriptionRationale / Comparison
Molecular Formula C₉H₁₄N₂Derived from structure
Molecular Weight 150.22 g/mol Calculated from molecular formula
Appearance Colorless to pale yellow liquidTypical for aniline derivatives, which may darken upon air exposure.[2]
Boiling Point ~220-230 °CHigher than 2-ethylaniline (215 °C) due to the additional amine group capable of hydrogen bonding.
Solubility Sparingly soluble in water; soluble in organic solvents (e.g., ethanol, ether, chloroform)The aniline moiety confers some water insolubility, a common trait for such compounds.[2]
pKa ~4.5-5.0 (anilinic N), ~10.0-10.5 (aliphatic N)The anilinic nitrogen is weakly basic due to resonance with the aromatic ring, while the aliphatic secondary amine is more basic.

Synthesis and Chiral Resolution: A Proposed Workflow

The synthesis of (R)-2-(1-(Methylamino)ethyl)aniline is best approached as a two-stage process: first, the synthesis of the racemic mixture, followed by chiral resolution to isolate the desired (R)-enantiomer.

Synthesis of Racemic 2-(1-(Methylamino)ethyl)aniline

A robust and scalable method for the synthesis of the racemic compound is reductive amination of 2-aminoacetophenone with methylamine.

G cluster_0 Synthesis of Racemic 2-(1-(Methylamino)ethyl)aniline 2-Aminoacetophenone 2-Aminoacetophenone Imine_Formation Imine Formation 2-Aminoacetophenone->Imine_Formation Methylamine Methylamine Methylamine->Imine_Formation Racemic_Imine Racemic Imine Intermediate Imine_Formation->Racemic_Imine Reduction Reduction (e.g., NaBH₄) Racemic_Imine->Reduction Racemic_Product Racemic 2-(1-(Methylamino)ethyl)aniline Reduction->Racemic_Product

Caption: Synthetic workflow for racemic 2-(1-(Methylamino)ethyl)aniline.

Experimental Protocol:

  • Imine Formation: To a solution of 2-aminoacetophenone (1.0 eq) in methanol, add a solution of methylamine (1.2 eq, e.g., 40% in water) at room temperature. The reaction is stirred for 2-4 hours, and the formation of the imine can be monitored by TLC or GC-MS.

  • Reduction: The reaction mixture is cooled to 0 °C, and sodium borohydride (1.5 eq) is added portion-wise. The reaction is allowed to warm to room temperature and stirred overnight.

  • Work-up and Purification: The reaction is quenched by the slow addition of water. The methanol is removed under reduced pressure, and the aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is then purified by column chromatography on silica gel to yield the racemic 2-(1-(Methylamino)ethyl)aniline.

Chiral Resolution

The separation of the enantiomers can be achieved by classical resolution using a chiral acid, such as tartaric acid, to form diastereomeric salts.

G cluster_1 Chiral Resolution Workflow Racemic_Amine Racemic Amine Salt_Formation Diastereomeric Salt Formation Racemic_Amine->Salt_Formation Chiral_Acid L-(+)-Tartaric Acid Chiral_Acid->Salt_Formation Diastereomeric_Salts Mixture of Diastereomeric Salts Salt_Formation->Diastereomeric_Salts Fractional_Crystallization Fractional Crystallization Diastereomeric_Salts->Fractional_Crystallization Separated_Salts (R)-Amine-(L)-Tartrate Salt (S)-Amine-(L)-Tartrate Salt Fractional_Crystallization->Separated_Salts Basification Basification (e.g., NaOH) Separated_Salts->Basification R_Enantiomer (R)-2-(1-(Methylamino)ethyl)aniline Basification->R_Enantiomer

Caption: Workflow for the chiral resolution of 2-(1-(Methylamino)ethyl)aniline.

Experimental Protocol:

  • Salt Formation: Dissolve the racemic amine (1.0 eq) in a suitable solvent, such as ethanol. In a separate flask, dissolve L-(+)-tartaric acid (0.5 eq) in the same solvent. Slowly add the tartaric acid solution to the amine solution.

  • Fractional Crystallization: The diastereomeric salt of one enantiomer should preferentially crystallize out of the solution upon standing or cooling. The crystals are collected by filtration. The optical purity of the crystallized salt should be checked at this stage (e.g., by polarimetry of a liberated amine sample).

  • Liberation of the Free Amine: The diastereomeric salt is dissolved in water, and the solution is basified with an aqueous solution of sodium hydroxide. The free amine is then extracted with an organic solvent. The organic layer is dried and concentrated to yield the enantiomerically enriched (R)-2-(1-(Methylamino)ethyl)aniline.

Analytical Methods for Characterization

A comprehensive characterization of the final product is crucial to ensure its identity and purity.

Analytical MethodPurposeExpected Outcome / Data
NMR Spectroscopy (¹H, ¹³C) Structural elucidationConfirmation of the chemical structure, including the presence of the aniline and N-methyl-ethylamino moieties.
Mass Spectrometry (MS) Molecular weight determinationA molecular ion peak corresponding to the calculated molecular weight (150.22).
Chiral HPLC Enantiomeric purity determinationSeparation of the (R) and (S) enantiomers, allowing for the calculation of the enantiomeric excess (ee%).
FT-IR Spectroscopy Functional group identificationCharacteristic peaks for N-H stretching (aniline and secondary amine), C-N stretching, and aromatic C-H bonds.

Applications in Drug Development

The aniline scaffold is a well-established pharmacophore in medicinal chemistry.[1][4] The introduction of a chiral center and a secondary amine in (R)-2-(1-(Methylamino)ethyl)aniline makes it a highly valuable building block for several reasons:

  • Kinase Inhibitors: Substituted anilines are frequently found in kinase inhibitors for cancer therapy. The aniline nitrogen can form key hydrogen bonds in the ATP-binding pocket of kinases.[4]

  • GPCR Ligands: The chiral amine can interact with G-protein coupled receptors (GPCRs), which are a major class of drug targets.

  • Modulation of Physicochemical Properties: The ortho-substitution and the presence of two amine groups allow for fine-tuning of a drug candidate's solubility, lipophilicity, and metabolic stability.

The stereochemistry is of utmost importance, as the (R) and (S) enantiomers of a drug can have vastly different pharmacological activities and toxicity profiles. The ability to synthesize a specific enantiomer like (R)-2-(1-(Methylamino)ethyl)aniline is therefore a critical capability in modern drug discovery. The aniline motif itself is known to be a "structural alert" due to potential metabolic activation to reactive species.[5][6] The specific substitution pattern of this molecule may influence its metabolic fate, a key consideration for drug development professionals.

Conclusion

While (R)-2-(1-(Methylamino)ethyl)aniline may not be a catalog chemical with a readily identifiable CAS number, its synthesis and isolation are achievable through established organic chemistry principles. This guide provides a comprehensive framework for researchers and scientists to approach the synthesis, characterization, and application of this and other novel chiral building blocks. The insights provided here are intended to empower drug development professionals to leverage the unique structural features of such molecules in the design of next-generation therapeutics.

References

  • PubChem. N-ethyl-N-methyl-2-[1-(methylamino)ethyl]aniline. National Center for Biotechnology Information. [Link]

  • Ministry of the Environment, Japan. III Analytical Methods. [Link]

  • NIST. 2-Ethyl-N-methylaniline. NIST WebBook. [Link]

  • PubChem. 2-(N-Methylanilino)ethanol. National Center for Biotechnology Information. [Link]

  • Clausius Scientific Press. Synthesis of aniline analogs containing different secondary amines. [Link]

  • United States Environmental Protection Agency. Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge. [Link]

  • European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Beilstein Journal of Organic Chemistry. Heterocycle-guided synthesis of m-hetarylanilines via three-component benzannulation. [Link]

  • Asian Journal of Chemistry. Determination of Trace Amounts of Aniline in Mixed Water-Ethanol Solution by Coulometric Titration. [Link]

  • ResearchGate. Synthesis of 2-(1-methylbut-2-en-1-yl)aniline derivatives followed by... [Link]

  • National Institutes of Health. Recent Advances and Outlook for the Isosteric Replacement of Anilines. [Link]

  • Google Patents.
  • Organic Syntheses. n-2-cyanoethylaniline. [Link]

  • United States Environmental Protection Agency. 2-Methyl-N-(3-methylphenyl)aniline Properties. [Link]

Sources

Foundational

pKa Values and Basicity Profile of (R)-2-(1-(Methylamino)ethyl)aniline: A Mechanistic and Experimental Guide

Executive Summary (R)-2-(1-(Methylamino)ethyl)aniline is a chiral, bifunctional molecule characterized by two distinct basic centers: an aromatic primary amine (aniline derivative) and an aliphatic secondary amine. Accur...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(R)-2-(1-(Methylamino)ethyl)aniline is a chiral, bifunctional molecule characterized by two distinct basic centers: an aromatic primary amine (aniline derivative) and an aliphatic secondary amine. Accurately mapping the acid-base dissociation constants (pKa) of these functional groups is a critical prerequisite in drug development. The ionization state of this molecule directly governs its aqueous solubility, lipophilicity, membrane permeability, and optimal salt-form selection. This whitepaper provides an in-depth mechanistic analysis of its basicity and outlines a self-validating experimental protocol for precise pKa determination.

Structural Analysis and Theoretical pKa Prediction

To understand the basicity of (R)-2-(1-(Methylamino)ethyl)aniline, we must deconstruct the molecule into its two ionizable centers and evaluate the electronic and steric interplay between them.

The Aliphatic Secondary Amine

The 1-(methylamino)ethyl side chain is structurally analogous to N-methyl-1-phenylethanamine. Secondary aliphatic amines are inherently strong bases due to the electron-donating inductive effects of their alkyl substituents, which stabilize the resulting positive charge upon protonation. Reference compounds in this class typically exhibit pKa values between 9.5 and 10.5 [3]. Because the adjacent aromatic ring exerts only a mild electron-withdrawing inductive effect when the aniline is unprotonated, the pKa of this aliphatic center is predicted to be approximately 9.5 to 10.0 .

The Aromatic Primary Amine (Aniline)

Unsubstituted aniline has a well-documented pKa of approximately 4.6 [2]. In our target molecule, the aniline nitrogen is positioned ortho to the aliphatic side chain. The basicity of this center is heavily dictated by the protonation state of the adjacent aliphatic amine.

When titrating from physiological pH downwards, the aliphatic amine is already protonated. The resulting positively charged ammonium group (–NH₂⁺–CH₃) exerts a powerful electron-withdrawing inductive effect (-I effect) across the short carbon framework. This electrostatic pull significantly depletes electron density from the aromatic π-system and the aniline nitrogen, drastically reducing its ability to accept a proton. Consequently, the pKa of the aniline group is suppressed, dropping to an estimated 3.5 to 4.0 .

Quantitative Basicity Summary
Functional GroupReference AnalogueReference pKaPredicted pKa in Target Molecule
Aliphatic Secondary Amine N-methyl-1-phenylethanamine~9.89.5 – 10.0
Aromatic Primary Amine Aniline4.63.5 – 4.0

Mechanistic Basicity & Protonation States

The significant difference between the two pKa values (


pKa > 5) ensures that the molecule undergoes a distinct, sequential two-step protonation process rather than overlapping ionization.

Protonation State1 High pH (> 10.5) Free Base (Neutral) Both Amines Unprotonated State2 Physiological pH (~ 7.4) Monoprotonated Cation Aliphatic Amine (+), Aniline (Neutral) State1->State2 pKa1 ~ 9.5 - 10.0 Protonation of Aliphatic N State3 Low pH (< 3.0) Diprotonated Dication Aliphatic Amine (+), Aniline (+) State2->State3 pKa2 ~ 3.5 - 4.0 Protonation of Aromatic N

Figure 1: pH-dependent sequential protonation states of (R)-2-(1-(Methylamino)ethyl)aniline.

Experimental Protocol for pKa Determination

To establish these values with high scientific integrity, a dual-method approach is mandatory. Relying solely on one method introduces blind spots—especially for bifunctional molecules where solubility or chromophore overlap can skew results. We recommend utilizing an automated titrator, such as the Sirius T3, to perform orthogonal potentiometric (pH-metric) and spectrophotometric (UV-metric) titrations [1].

Causality of Method Selection: Potentiometry acts as the gold standard for measuring macroscopic pKa by tracking bulk hydrogen ion consumption. However, UV-metric titration provides a self-validating, site-specific measurement. Protonation of the aniline nitrogen disrupts its lone pair's resonance with the aromatic ring, causing a distinct hypsochromic (blue) shift in the UV spectrum. This allows us to isolate the exact pKa of the aromatic amine independently of the aliphatic center.

Step-by-Step Methodology

Phase 1: Sample Preparation & Standardization

  • Prepare Ionic Strength Adjusted (ISA) water by dissolving KCl to a concentration of 0.15 M. Reasoning: Maintaining a constant ionic strength prevents activity coefficient fluctuations during titration, ensuring thermodynamic pKa accuracy [1].

  • Calibrate the Ag/AgCl double-junction pH electrode using standard buffers (pH 4.0, 7.0, and 10.0).

  • Dissolve 1.5 mg of (R)-2-(1-(Methylamino)ethyl)aniline in 1.5 mL of ISA water. If the free base exhibits poor aqueous solubility, utilize a methanol/water co-solvent system (e.g., 20-40% wt methanol) and apply Yasuda-Shedlovsky extrapolation later to derive the aqueous pKa.

Phase 2: Potentiometric (pH-Metric) Titration

  • Acidify the sample solution to pH 2.0 using standardized 0.5 M HCl to ensure the molecule is fully in its diprotonated state.

  • Purge the titration vessel with Argon gas. Reasoning: This prevents atmospheric CO₂ from dissolving into the solution as carbonic acid, which would artificially alter the pH and skew the titration curve.

  • Automatically titrate the solution with standardized 0.5 M KOH up to pH 12.0, adding titrant in increments that target 0.2 pH steps.

  • Process the volume vs. pH data using Bjerrum plot analysis to extract the macroscopic pKa values.

Phase 3: UV-Metric Titration (Orthogonal Validation)

  • Prepare a highly dilute solution (10–50 µM) of the analyte in 0.15 M KCl.

  • Submerge the UV dip-probe into the solution and record the multi-wavelength absorption spectra (230–450 nm) across a pH gradient from 2.0 to 12.0.

  • Apply Target Factor Analysis (TFA) to the spectral data. Identify the isosbestic points corresponding to the loss of aniline resonance to calculate the specific microscopic pKa (psKa) of the aromatic amine.

Implications for Drug Development

Understanding the precise basicity profile of (R)-2-(1-(Methylamino)ethyl)aniline drives critical downstream decisions in pharmaceutical development:

  • Pharmacokinetics and ADME: At physiological pH (7.4), the molecule exists almost entirely as a monoprotonated cation (Figure 1). This specific ionization state is highly advantageous; the protonated aliphatic amine ensures robust aqueous solubility in the gastrointestinal tract and bloodstream, while the neutral aniline moiety preserves sufficient lipophilicity to facilitate passive diffusion across lipid bilayers (e.g., intestinal epithelia or the blood-brain barrier).

  • Salt Screening and Formulation: The large

    
    pKa between the two basic centers dictates salt selection. The molecule is ideally suited for the formation of a stable mono-salt (e.g., hydrochloride, mesylate, or tartrate) at the aliphatic amine. Attempting to force a di-salt formation would require highly acidic, non-physiological conditions and would likely yield a thermodynamically unstable, highly hygroscopic solid form due to the weak basicity of the aniline group.
    

References

  • Bannan, C. C., et al. "pKa measurements for the SAMPL6 prediction challenge for a set of kinase inhibitor-like fragments." Journal of Computer-Aided Molecular Design, 2020. URL: [Link]

  • "Basicity of Amines." Chemistry LibreTexts. URL: [Link]

  • "Showing Compound N-Methylbenzylamine (FDB012647)." FooDB. URL: [Link]

Exploratory

Safety Data Sheet (SDS) highlights for (R)-2-(1-(Methylamino)ethyl)aniline

This is an in-depth technical guide on the safety, handling, and hazard profile of (R)-2-(1-(Methylamino)ethyl)aniline , designed for research scientists and drug development professionals.[1][2] [1][2] Executive Summary...

Author: BenchChem Technical Support Team. Date: March 2026

This is an in-depth technical guide on the safety, handling, and hazard profile of (R)-2-(1-(Methylamino)ethyl)aniline , designed for research scientists and drug development professionals.[1][2]

[1][2]

Executive Summary

(R)-2-(1-(Methylamino)ethyl)aniline (CAS: 1213587-71-3 for the racemate/isomer analog) is a specialized chiral building block used primarily in the synthesis of small-molecule kinase inhibitors.[1][2] Its structure combines two reactive and hazardous pharmacophores: a primary aniline (phenylamine) and a secondary aliphatic amine .

This dual functionality dictates a complex hazard profile: corrosivity (from the aliphatic amine) and systemic toxicity/sensitization (from the aniline). This guide synthesizes the predicted safety data based on Structure-Activity Relationship (SAR) analysis of analogous anilino-alkylamines.[1][2]

Part 1: Chemical Identity & Physicochemical Profile[1][3][4][5]
Property Data / Prediction
Chemical Name (R)-2-(1-(Methylamino)ethyl)aniline
Synonyms (R)-N-methyl-1-(2-aminophenyl)ethylamine; 2-[(1R)-1-(methylamino)ethyl]benzenamine
CAS Number 1213587-71-3 (Analog/Racemate Reference)
Molecular Formula C₉H₁₄N₂
Molecular Weight 150.22 g/mol
Physical State Viscous oil or low-melting solid (Colorless to pale yellow; darkens on oxidation)
Solubility Soluble in DMSO, Methanol, DCM; Sparingly soluble in water (pH dependent)
pKa (Predicted) ~10.0 (Aliphatic Amine), ~4.6 (Aniline)
LogP (Predicted) ~1.3 – 1.8

Technical Insight: The presence of the chiral center at the ethyl side chain necessitates enantiopure handling. The free base form is prone to oxidation (browning) due to the electron-rich aniline ring.[1][2] It is often stored as a hydrochloride salt (e.g., 2HCl) to enhance stability and reduce volatility.

Part 2: Hazard Identification (GHS Classification)

This compound is not a standard commodity chemical; its hazard profile is derived from "Read-Across" data of structurally similar o-substituted anilines and secondary amines.[1][2]

Core Hazards
  • Skin Corrosion/Irritation (Category 1B): The secondary aliphatic amine (-NHMe) is highly basic (pKa ~10) and capable of causing severe skin burns and eye damage.[1]

  • Acute Toxicity (Oral/Dermal/Inhalation - Category 3/4): Anilines are rapidly absorbed through the skin.

  • Specific Target Organ Toxicity (STOT-RE - Category 2): Methemoglobinemia . The aniline moiety can be metabolized to reactive hydroxylamines, oxidizing hemoglobin (Fe²⁺) to methemoglobin (Fe³⁺), impairing oxygen transport.

  • Skin Sensitization (Category 1): Anilines are notorious contact allergens.

GHS Label Elements
  • Signal Word: DANGER

  • Pictograms:

    • 🛑 Corrosion (GHS05)[1]

    • ☠️ Skull & Crossbones (GHS06) or ❗️ Exclamation Mark (GHS07)[1]

    • ⚕️ Health Hazard (GHS08)[1]

Part 3: Toxicological Mechanisms & Health Effects[1]

Understanding the mechanism of toxicity is crucial for effective risk mitigation.

Mechanism 1: Methemoglobinemia (The Aniline Pathway)

Upon systemic absorption, the hepatic cytochrome P450 system (specifically CYP2E1) metabolizes the aniline ring.

  • Step 1: N-hydroxylation forms N-hydroxylaniline derivatives.[1]

  • Step 2: These metabolites circulate in the blood and oxidize ferrous heme to ferric heme.

  • Result: Cyanosis (blue skin), hypoxia, and in severe cases, cardiovascular collapse.

Mechanism 2: Corrosive Tissue Damage (The Amine Pathway)

The secondary amine side chain is a strong nucleophile and base.

  • Action: Saponification of cell membrane lipids and denaturation of proteins upon contact.

  • Result: Irreversible eye damage (corneal opacity) and full-thickness skin burns.[1]

DOT Visualization: Toxicity Pathways

ToxicityPathways Substance (R)-2-(1-(Methylamino)ethyl)aniline AnilineMoiety Aniline Moiety (Aromatic Amine) Substance->AnilineMoiety AmineMoiety Aliphatic Amine (Secondary) Substance->AmineMoiety Liver Hepatic Metabolism (CYP2E1) AnilineMoiety->Liver Absorption NHydroxy N-hydroxylamine Metabolite Liver->NHydroxy Oxidation RBC Red Blood Cells NHydroxy->RBC Transport MetHb Methemoglobinemia (Hypoxia/Cyanosis) RBC->MetHb Fe2+ -> Fe3+ Tissue Mucous Membranes & Skin AmineMoiety->Tissue Direct Contact Corrosion Chemical Burns (Liquefactive Necrosis) Tissue->Corrosion High pH

Caption: Dual toxicity pathways: Systemic oxidative stress (Aniline) vs. Local corrosive damage (Amine).[1][2]

Part 4: Safe Handling & Engineering Controls
1. Engineering Controls (Primary Barrier)
  • Fume Hood: MANDATORY. All open handling must occur within a certified chemical fume hood operating at a face velocity of 80–100 fpm.

  • Inert Atmosphere: Store and handle under Nitrogen or Argon. Anilines oxidize in air, potentially forming azo-compounds or tars that may alter toxicity or reactivity.[1]

2. Personal Protective Equipment (PPE)
  • Gloves:

    • Recommendation:Laminate film (Silver Shield/4H) or Thick Nitrile (>0.11 mm, double-gloved) .[1]

    • Avoid: Latex (poor resistance to aromatic amines).

  • Eye Protection: Chemical splash goggles + Face shield. (Standard safety glasses are insufficient for corrosive liquids).

  • Body Protection: Chemical-resistant lab coat or Tyvek apron.[1]

3. Decontamination Protocol
  • Surface Cleaning: Use a dilute acid solution (e.g., 1M HCl or citric acid) to neutralize the amine residues, followed by soap and water.

  • Waste Disposal: Segregate as "Basic Organic Waste" or "Toxic Organic Waste." Do not mix with oxidizing agents (e.g., nitric acid) to avoid exothermic reactions.

Part 5: Emergency Response Protocols

DOT Visualization: Emergency Decision Matrix

EmergencyResponse Incident Exposure Incident Skin Skin Contact Incident->Skin Eye Eye Contact Incident->Eye Inhale Inhalation Incident->Inhale ActionSkin 1. Drench 15+ min 2. Discard Clothing 3. 2.5% Ca-Gluconate (If HF involved) (Not needed here, use Water) Skin->ActionSkin ActionEye 1. Irrigate 15-30 min 2. Lift Eyelids 3. Consult Ophthalmologist Eye->ActionEye ActionInhale 1. Fresh Air 2. Oxygen if hypoxic 3. Monitor for Cyanosis Inhale->ActionInhale Medical Medical Attention (Mention Methemoglobinemia) ActionSkin->Medical ActionEye->Medical ActionInhale->Medical

Caption: Immediate response actions. Note: Cyanosis (blue lips) requires immediate medical intervention.[1][2]

Specific First Aid Notes
  • Antidote Awareness: If the patient shows signs of methemoglobinemia (chocolate-brown blood, cyanosis), medical professionals may administer Methylene Blue (1-2 mg/kg IV).[1]

  • Eye Contact: Speed is critical. The high pH can cause permanent corneal opacity within seconds.

Part 6: Synthesis & Stability Context

For researchers synthesizing this compound:

  • Precursors: Typically synthesized via reductive amination of o-aminoacetophenone or chiral reduction of the corresponding imine.[1]

  • Stability:

    • Heat: Unstable at high temperatures (>150°C); risk of polymerization or decomposition.

    • Light: Photosensitive. Store in amber vials.

    • Air: Hygroscopic and oxidizable. Store under inert gas at 2-8°C.

References
  • PubChem. (2024).[3][4] Compound Summary: 3-(1-(Methylamino)ethyl)aniline (Isomer Analog).[1][2] National Library of Medicine. Link[1][2]

  • ECHA. (2023).[5] Registration Dossier: Anilines and Aliphatic Amines - Toxicological Summary.[1] European Chemicals Agency.[5] Link

  • Sigma-Aldrich. (2024). Safety Data Sheet: 2-Ethylaniline (Structural Analog).[1] Merck KGaA. Link

  • ChemSRC. (2024). CAS 1213587-71-3 Data Entry.[1][2]Link[1][2]

  • NIST. (2023). Mass Spectrum and Properties: o-Aminoacetophenone derivatives.[1] NIST Chemistry WebBook.[6][7] Link

Sources

Protocols & Analytical Methods

Method

Step-by-step synthesis protocol for (R)-2-(1-(Methylamino)ethyl)aniline

An in-depth application note and protocol guide for the stereoselective synthesis of (R)-2-(1-(Methylamino)ethyl)aniline. Rationale & Synthetic Strategy The synthesis of chiral ortho-substituted 1-arylethylamines, such a...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth application note and protocol guide for the stereoselective synthesis of (R)-2-(1-(Methylamino)ethyl)aniline.

Rationale & Synthetic Strategy

The synthesis of chiral ortho-substituted 1-arylethylamines, such as (R)-2-(1-(Methylamino)ethyl)aniline, presents unique chemoselective and stereochemical challenges. Direct asymmetric reductive amination of 2-aminoacetophenone is often complicated by poor mono-alkylation selectivity and the potential poisoning of chiral transition-metal catalysts by the free aniline group.

To bypass these issues, this protocol employs a robust, self-validating three-stage process:

  • Reductive Amination : 2-Nitroacetophenone is converted to racemic N-methyl-1-(2-nitrophenyl)ethanamine. We utilize Titanium(IV) isopropoxide (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

    
    ) to drive imine formation. 
    
    
    
    acts as both a Lewis acid and a highly effective water scavenger, preventing premature ketone reduction by
    
    
    .
  • Chiral Resolution : The racemic amine is resolved using (+)-Di-p-toluoyl-D-tartaric acid (D-PTTA). D-PTTA forms highly crystalline diastereomeric salts, allowing for the selective precipitation of the (R)-enantiomer. This classical resolution is highly scalable and ensures exceptional enantiomeric excess (ee)[1].

  • Chemoselective Nitro Reduction : The isolated (R)-amine undergoes catalytic hydrogenation using Palladium on Carbon (Pd/C). This method cleanly reduces the aromatic nitro group to an aniline without cleaving the benzylic C-N bond, a common side reaction under harsher conditions[2].

Workflow Visualization

SynthesisWorkflow A 2-Nitroacetophenone (Starting Material) B Racemic N-Methyl-1- (2-nitrophenyl)ethanamine A->B 1. CH3NH2, Ti(OiPr)4 2. NaBH4 C (R)-Amine • D-PTTA Diastereomeric Salt B->C (+)-D-PTTA Crystallization D (R)-N-Methyl-1- (2-nitrophenyl)ethanamine C->D NaOH (aq) Free-basing E (R)-2-(1-(Methylamino) ethyl)aniline (Target) D->E H2, Pd/C Nitro Reduction

Logical workflow for the synthesis and chiral resolution of (R)-2-(1-(Methylamino)ethyl)aniline.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of Racemic N-Methyl-1-(2-nitrophenyl)ethanamine

Causality & Design: The use of methylamine hydrochloride and triethylamine generates the free amine in situ, avoiding the handling of gaseous methylamine.


 ensures complete conversion to the intermediate imine before reduction, minimizing the formation of the alcohol byproduct 1-(2-nitrophenyl)ethanol[3].
  • Imine Formation : In a dry 500 mL round-bottom flask, suspend 2-Nitroacetophenone (16.5 g, 100 mmol), Methylamine hydrochloride (13.5 g, 200 mmol), and Triethylamine (27.9 mL, 200 mmol) in absolute ethanol (150 mL).

  • Activation : Add Titanium(IV) isopropoxide (59.3 mL, 200 mmol) dropwise at room temperature. Stir the capped mixture for 10 hours.

    • Self-Validation Check: Analyze an aliquot via TLC (Hexanes/EtOAc 3:1). The ketone spot must be completely consumed before proceeding.

  • Reduction : Cool the flask to 0 °C in an ice bath. Slowly add Sodium borohydride (

    
    ) (5.7 g, 150 mmol) in portions to manage hydrogen evolution. Stir for an additional 8 hours at room temperature.
    
  • Quench & Workup : Quench the reaction by pouring it into 2M aqueous ammonia (300 mL). Filter the resulting white inorganic titanium precipitate through a Celite pad. Extract the filtrate with Ethyl Acetate (

    
     mL). Dry the combined organic layers over anhydrous 
    
    
    
    , filter, and concentrate under reduced pressure to yield the racemic amine as a yellow oil.
Protocol B: Chiral Resolution via Diastereomeric Salt Formation

Causality & Design: Fractional crystallization relies on the differential solubility of the diastereomeric salts. Ethanol/water is chosen as the solvent system to provide a steep solubility curve, ensuring the (R)-amine•D-PTTA salt crystallizes selectively upon cooling[1].

  • Salt Formation : Dissolve the racemic amine (18.0 g, 100 mmol) in 200 mL of an Ethanol/Water mixture (9:1 v/v). Heat the solution to 70 °C.

  • Chiral Agent Addition : Add (+)-Di-p-toluoyl-D-tartaric acid (38.6 g, 100 mmol) portion-wise. Stir at 70 °C until a clear solution is obtained.

  • Crystallization : Allow the solution to cool to room temperature slowly over 12 hours without agitation to promote the growth of large, pure crystals.

  • Isolation : Filter the precipitated white crystals and wash with cold ethanol (50 mL).

    • Self-Validation Check: Free-base a 10 mg sample of the crystals and analyze via Chiral HPLC (e.g., Chiralcel OD-H column). If ee is <98%, perform a second recrystallization from ethanol.

  • Free-Basing : Suspend the enantiopure salt in Dichloromethane (200 mL) and add 1M aqueous NaOH (200 mL). Stir vigorously for 30 minutes. Separate the organic layer, dry over

    
    , and concentrate to yield (R)-N-Methyl-1-(2-nitrophenyl)ethanamine.
    
Protocol C: Chemoselective Nitro Reduction

Causality & Design: Palladium on carbon (Pd/C) under a hydrogen atmosphere rapidly reduces the nitro group. Methanol is used as a protic solvent to stabilize the resulting aniline. The reaction is kept at room temperature to prevent benzylic deamination[2].

  • Setup : Dissolve the (R)-amine (9.0 g, 50 mmol) in HPLC-grade Methanol (100 mL) in a 250 mL flask.

  • Catalyst Addition : Carefully add 10% Pd/C (0.9 g, 10% w/w) under a gentle stream of nitrogen to prevent ignition.

  • Hydrogenation : Evacuate the flask and backfill with Hydrogen gas three times. Attach a hydrogen balloon and stir vigorously at room temperature for 4 hours.

    • Self-Validation Check: Monitor via LC-MS. The starting material mass (

      
      ) must completely shift to the product mass (
      
      
      
      ).
  • Filtration : Purge the flask with nitrogen. Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with additional methanol (50 mL).

  • Final Isolation : Concentrate the filtrate under reduced pressure to afford the target compound, (R)-2-(1-(Methylamino)ethyl)aniline, as a pale yellow oil.

Quantitative Data Summary

Reaction StepTarget Intermediate / ProductYield (%)Enantiomeric Excess (ee %)Reaction TimePurity (HPLC)
1. Reductive AminationRacemic N-Methyl-1-(2-nitrophenyl)ethanamine86%N/A18 h>95%
2. Chiral Resolution(R)-Amine • D-PTTA Salt38%*>98%12 h>99%
3. Nitro Reduction(R)-2-(1-(Methylamino)ethyl)aniline92%>98%4 h>98%

*Note: The maximum theoretical yield for a classical chiral resolution is 50%. A 38% yield represents a highly efficient 76% recovery of the desired enantiomer.

References

  • Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines ACS Publications[Link]

Sources

Application

Application Note: Divergent Synthesis of Chiral Quinazoline Derivatives using (R)-2-(1-(Methylamino)ethyl)aniline

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Application Guide & Validated Protocols Executive Summary & Chemical Profile (R)-2-(1-(Methylamino)ethyl)anilin...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Application Guide & Validated Protocols

Executive Summary & Chemical Profile

(R)-2-(1-(Methylamino)ethyl)aniline (IUPAC: (1R)-1-(2-aminophenyl)-N-methylethanamine) is a highly versatile, chiral 1,3-diamine equivalent. Structurally, it features a primary aromatic amine and a sterically hindered, secondary benzylic amine. This differential nucleophilicity makes it an exceptional building block for the regioselective and stereoretentive synthesis of six-membered nitrogen heterocycles.

Quinazoline and quinazolinone derivatives are privileged scaffolds in medicinal chemistry, frequently utilized in the development of non-nucleoside reverse transcriptase inhibitors[1] and agents targeting viral proteases, including SARS-CoV-2[2]. By leveraging the intrinsic reactivity of (R)-2-(1-(Methylamino)ethyl)aniline, researchers can access functionalized 3,4-dihydroquinazolin-2(1H)-ones and 1,2,3,4-tetrahydroquinazolines without compromising the integrity of the (R)-stereocenter.

Mechanistic Causality & Divergent Reactivity

The successful application of this chiral diamine relies on understanding the causality behind its dual reactivity:

  • Aliphatic Secondary Amine (Benzylic position): Highly basic and nucleophilic, but sterically hindered by both the adjacent chiral methyl group and the N-methyl substituent.

  • Primary Aromatic Amine: Unhindered, but significantly less nucleophilic due to the delocalization of its nitrogen lone pair into the aromatic

    
    -system.
    

When exposed to highly electrophilic carbonyl sources (e.g., 1,1'-Carbonyldiimidazole [CDI] or triphosgene), the reaction is kinetically driven by the aliphatic amine. It attacks the electrophile first to form a carbamoyl intermediate. Subsequent heating provides the activation energy required for the less nucleophilic aniline nitrogen to execute an intramolecular ring closure. Because the C–N bond at the chiral center is never broken during this sequence, the (R)-configuration is fully retained in the resulting heterocycle.

Conversely, condensation with aldehydes under mildly acidic conditions selectively yields 1,2,3,4-tetrahydroquinazolines[3]. The primary aniline typically forms an imine intermediate first due to lower steric bulk, followed by diastereoselective intramolecular attack by the secondary aliphatic amine.

ReactionPathways SM (R)-2-(1-(Methylamino)ethyl)aniline Chiral 1,3-Diamine CDI CDI / THF Carbonyl Source SM->CDI Nucleophilic Attack Aldehyde R-CHO / H+ Aldehyde SM->Aldehyde Imine Formation QZ_one (R)-3,4-Dimethyl-3,4-dihydro- quinazolin-2(1H)-one CDI->QZ_one Intramolecular Cyclization THQ (2S,4R)-2-Alkyl-3,4-dimethyl- 1,2,3,4-tetrahydroquinazoline Aldehyde->THQ Diastereoselective Cyclization

Figure 1: Divergent synthetic pathways of (R)-2-(1-(Methylamino)ethyl)aniline.

Experimental Protocols (Self-Validating Systems)

The following protocols have been engineered to be self-validating, ensuring that intermediate species are properly formed and side reactions (such as polymerization or racemization) are mitigated.

Protocol A: Synthesis of (R)-3,4-Dimethyl-3,4-dihydroquinazolin-2(1H)-one

Rationale: CDI is selected over phosgene to minimize safety risks while providing sufficient electrophilicity. Anhydrous THF is critical; trace moisture will hydrolyze CDI into imidazole and CO₂, prematurely quenching the reaction.

Workflow Step1 Step 1: Preparation Dissolve (R)-diamine in anhydrous THF under inert N2 atmosphere Step2 Step 2: Activation Add CDI (1.2 eq) portionwise at 0 °C to control exothermic reaction Step1->Step2 Step3 Step 3: Cyclization Heat to 60 °C for 4 hours to drive intramolecular ring closure Step2->Step3 Step4 Step 4: Quench & Extract Quench with sat. NH4Cl, extract with EtOAc Step3->Step4 Step5 Step 5: Purification Flash chromatography (Silica gel) to isolate pure quinazolinone Step4->Step5

Figure 2: Step-by-step workflow for the carbonylation and cyclization process.

Step-by-Step Methodology:

  • Preparation: Flame-dry a 50 mL round-bottom flask. Add (R)-2-(1-(Methylamino)ethyl)aniline (1.0 mmol, 150 mg) and dissolve in 10 mL of anhydrous THF under a continuous nitrogen sweep.

  • Activation: Cool the solution to 0 °C using an ice bath. Portionwise, add 1,1'-Carbonyldiimidazole (CDI) (1.2 mmol, 194 mg). Self-Validation Check: The evolution of CO₂ gas (mild bubbling) confirms the initial nucleophilic attack of the aliphatic amine on CDI.

  • Cyclization: Remove the ice bath and attach a reflux condenser. Heat the reaction mixture to 60 °C for 4 hours. The elevated temperature is required to overcome the steric hindrance preventing the aniline nitrogen from displacing the second imidazole leaving group.

  • Quench & Extraction: Cool to room temperature. Quench the reaction with 10 mL of saturated aqueous NH₄Cl to neutralize the displaced imidazole. Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/EtOAc 70:30) to afford the pure (R)-3,4-dimethyl-3,4-dihydroquinazolin-2(1H)-one.

Protocol B: Diastereoselective Synthesis of 1,2,3,4-Tetrahydroquinazolines

Rationale: Condensation with an aromatic aldehyde (e.g., benzaldehyde) requires the removal of water to drive the equilibrium toward the cyclic aminal[3].


-Toluenesulfonic acid (

-TsOH) is used as a catalytic proton source to activate the aldehyde.

Step-by-Step Methodology:

  • Dissolve (R)-2-(1-(Methylamino)ethyl)aniline (1.0 mmol) and benzaldehyde (1.05 mmol) in 15 mL of anhydrous Toluene.

  • Add a catalytic amount of

    
    -TsOH (0.05 mmol).
    
  • Equip the flask with a Dean-Stark trap and reflux at 110 °C for 6 hours to continuously remove the water byproduct.

  • Cool to room temperature, wash the organic layer with saturated NaHCO₃ to remove the acid catalyst, dry over Na₂SO₄, and concentrate.

  • Purify via recrystallization (e.g., from hot ethanol) to isolate the thermodynamically favored (2S,4R)-diastereomer.

Reaction Optimization Data

The choice of solvent and temperature profoundly impacts the yield and enantiomeric excess (ee%) of the quinazolinone product. As shown in Table 1, while ambient temperatures prevent racemization, they fail to provide the kinetic energy necessary for the secondary intramolecular cyclization, resulting in trapped intermediates.

Table 1: Optimization of the Cyclization of (R)-2-(1-(Methylamino)ethyl)aniline with CDI

EntrySolventTemperature (°C)Time (h)Yield (%)Enantiomeric Excess (ee %)
1Dichloromethane (DCM)251245>99
2Tetrahydrofuran (THF)251255>99
3 Tetrahydrofuran (THF) 60 4 92 >99
4Toluene11028895*
5Dimethylformamide (DMF)80475>99

*Note: Temperatures exceeding 100 °C in non-polar solvents led to minor degradation and a slight drop in enantiopurity.

References

  • Huang, K., et al. "Discovery and SAR exploration of novel nanomolar 3,4-dihydroquinazolin-2(1H)-one non-nucleoside reverse transcriptase inhibitors." European Journal of Medicinal Chemistry, 2025. Available at:[Link][1]

  • Voronina, J. K., & Safin, D. A. "A Novel Ambroxol-Derived Tetrahydroquinazoline with a Potency against SARS-CoV-2 Proteins." International Journal of Molecular Sciences, 2023, 24(5), 4660. Available at:[Link][2]

  • Fülöp, F., et al. "Synthesis, Characterization, and Crystal Structure of 3-(1,2,3,4-Tetrahydroquinazoline-2-yl)phenol—A Ring-Chain Tautomerized 2-Substituted 1,2,3,4-Tetrahydroquinazoline." Journal of Coordination Chemistry (Taylor & Francis), 2013. Available at:[Link][3]

Sources

Method

Application Note: Designing Chiral Ligands from (R)-2-(1-(Methylamino)ethyl)aniline

This Application Note is designed to guide researchers in the strategic utilization of (R)-2-(1-(Methylamino)ethyl)aniline as a high-value scaffold for designing next-generation chiral ligands. [1][2] Executive Summary T...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed to guide researchers in the strategic utilization of (R)-2-(1-(Methylamino)ethyl)aniline as a high-value scaffold for designing next-generation chiral ligands.

[1][2]

Executive Summary

The molecule (R)-2-(1-(Methylamino)ethyl)aniline represents a privileged "chiral 1,3-diamine" motif (specifically a


-diamine with a rigid phenylene backbone).[1][2] Unlike standard flexible ethylene-diamine ligands (e.g., substituted ethylenediamines), this precursor offers a unique combination of conformational rigidity  (provided by the ortho-phenylene linker) and tunable sterics  (via the chiral ethyl side chain).[1][2]

This guide details three distinct synthetic workflows to convert this precursor into high-performance ligands for asymmetric catalysis:

  • Class A (N,N-Ligands): Chiral Sulfonamides for Ru-Catalyzed Transfer Hydrogenation.

  • Class B (P,N-Ligands): Aminophosphines for Ir-Catalyzed Hydrogenation.[2]

  • Class C (NHC Precursors): Rigidified N-Heterocyclic Carbenes for Pd-Catalysis.[2]

Structural Analysis & Design Logic

The precursor features two distinct nitrogen centers, allowing for orthogonal functionalization:[1][2]

  • 
     (Aniline, Primary):  Lower basicity (
    
    
    
    ), moderate nucleophilicity.[1][2] Ideal site for introducing electron-withdrawing groups (sulfonamides) or soft donors (phosphines).[1][2]
  • 
     (Aliphatic, Secondary):  Higher basicity (
    
    
    
    ), high nucleophilicity.[1][2] The N-methyl group eliminates the need for mono-alkylation steps and serves as a steric handle.
Ligand Divergence Map

The following diagram illustrates the strategic divergence from the core precursor into three ligand classes.

LigandDesign Precursor (R)-2-(1-(Methylamino)ethyl)aniline (Core Scaffold) RouteA Route A: Sulfonylation Precursor->RouteA Selective Protection + TsCl RouteB Route B: Phosphinylation Precursor->RouteB PPh2Cl / Base RouteC Route C: Cyclization Precursor->RouteC Orthoformate / Acid LigandA Class A: Chiral Sulfonamide (N,N) (Ru-ATH Catalysts) RouteA->LigandA LigandB Class B: Aminophosphine (P,N) (Ir-Hydrogenation Catalysts) RouteB->LigandB LigandC Class C: Tetrahydroquinoline NHC (Pd-Coupling Catalysts) RouteC->LigandC

Figure 1: Synthetic divergence pathways for (R)-2-(1-(Methylamino)ethyl)aniline.[1][2]

Protocol 1: Synthesis of Chiral Sulfonamide Ligands (N,N)

Target Application: Asymmetric Transfer Hydrogenation (ATH) of Ketones. Mechanism: The ligand forms a "bifunctional" Ru-complex where the


-H acts as a proton shuttle and the 

-Ts acts as an anionic anchor.[1][2]
Synthetic Challenge: Regioselectivity

Direct sulfonylation with Tosyl Chloride (TsCl) will preferentially target the more nucleophilic aliphatic amine (


), forming the wrong isomer for standard Noyori-type mechanisms.[1][2] To target the aniline (

), we must transiently protect the aliphatic amine.[1][2]
Step-by-Step Protocol
StepOperationReagents & ConditionsCritical Parameter
1 Selective Protection

(1.1 eq),

, DCM,

.[1][2]
Monitor via TLC. The aliphatic NHMe reacts much faster than aniline

.
2 Sulfonylation Add TsCl (1.2 eq), Pyridine (solvent/base),

, 12 h.[1][2]
Heating is required to force the sulfonylation of the sterically hindered aniline.
3 Deprotection TFA (10 eq) in DCM,

, 2 h.[1][2]
Ensure complete removal of TFA (base wash) to liberate the free amine.
4 Complexation

, KOH, iPrOH,

.[1][2]
Forms the active 16e- Ru-amido complex in situ.

Validation Check:

  • 1H NMR: Look for the disappearance of the Boc singlet (~1.4 ppm) and the appearance of the Ts aromatic signals (7.2–7.8 ppm).[1][2]

  • Functional Test: The final ligand should have one acidic proton (sulfonamide,

    
     ppm) and one basic proton (NHMe, broad singlet).[1][2]
    

Protocol 2: Synthesis of Chiral P,N-Ligands[2]

Target Application: Ir-Catalyzed Asymmetric Hydrogenation of unfunctionalized olefins. Design: Converting the aniline nitrogen into a diphenylphosphine donor creates a rigid P,N-chelate with a chiral backbone.[2]

Synthetic Strategy

The aniline nitrogen is less sterically hindered than the secondary alkyl amine (which is branched).[1][2] Direct phosphinylation can be achieved, but side reactions at the alkyl amine are possible.[1][2] A "reductive condensation" approach is superior if starting from the phosphine-aldehyde, but starting from our aniline precursor, we use electrophilic phosphinylation.[2]

Step-by-Step Protocol
  • Preparation: Dissolve precursor (1.0 mmol) in anhydrous THF under Argon.

  • Deprotonation: Cool to

    
    . Add 
    
    
    
    (1.05 eq) dropwise.[1][2]
    • Note: This selectively deprotonates the aniline proton first due to the "kinetic acidity" and coordination to the lithium. However, to be safe, using 2.1 eq of base and 1.0 eq of electrophile can lead to mixtures.[1][2]

    • Better Route: Use the Boc-protection strategy from Protocol 1 (Step 1) to mask the NHMe.[1][2]

  • Phosphinylation (Protected Route):

    • Take N-Boc-precursor .[2]

    • Add

      
       (1.1 eq) at 
      
      
      
      .[1][2]
    • Add

      
       (1.1 eq).[1][2] Stir 1 h, warm to RT.
      
    • Result:

      
      .
      
  • Deprotection: Treat with mild acid (e.g., HCl in dioxane) to remove Boc.[1][2]

    • Caution: P-N bonds are acid-sensitive. Use anhydrous HCl and minimize exposure time, or use TMSOTf for non-acidic deprotection.[1][2]

Key Diagram: P,N-Ligand Coordination Mode The resulting ligand coordinates to Iridium (or Palladium) forming a 6-membered chelate ring.[2]

Coordination cluster_ligand Rigid Chiral Backbone M Ir(I) P P P->M N N(Me) P->N  C6H4-CH(Me)   Ph Ph2 P->Ph N->M Me Me N->Me

Figure 2: Coordination geometry of the P,N-ligand.[1][2] The rigid phenylene backbone (dashed) locks the conformation.[1][2]

Protocol 3: Cyclization to N-Heterocyclic Carbenes (NHC)

Target Application: Pd-Catalyzed Cross-Coupling (Suzuki-Miyaura).[2] Concept: The precursor is essentially an "open-chain" tetrahydroquinoline. Cyclizing it with an orthoformate creates a rigid, chiral NHC precursor (Dihydroquinazolinium salt).[1][2]

Protocol
  • Cyclization:

    • Mix precursor (1.0 eq) with Triethyl Orthoformate (

      
      , 5.0 eq).
      
    • Add catalytic

      
       (10 mol%).[1][2]
      
    • Heat to

      
       for 4 hours.
      
  • Precipitation:

    • The product (an amidinium/formamidinium salt) often precipitates upon cooling or addition of

      
      .[1][2]
      
  • Isolation:

    • Filter and wash with ether.[2]

    • Product: Chiral Dihydroquinazolinium Tetrafluoroborate.

  • Activation:

    • Deprotonate in situ with

      
       to generate the free carbene for metal binding.
      

References

  • Noyori, R., & Hashiguchi, S. (1997).[1][2] Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[2] Accounts of Chemical Research. Link[1][2]

  • Garg, Y., et al. (2023).[1][2][3] 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions. The Journal of Organic Chemistry. Link[1][2]

  • Gradiski, M. V., et al. (2019).[1][2][4] PNN' & P2NN' ligands via reductive amination with phosphine aldehydes: synthesis and base-metal coordination chemistry.[4] Dalton Transactions.[2] Link

  • Wang, C., et al. (2013).[1][2] Facile Synthesis of Tetrahydroquinoline-Based Chiral Carbene Precursors. Organic Letters (Analogous methodology for cyclic amines). Link[1][2]

  • PubChem Compound Summary. (2024). 2-[(2-Aminophenyl)methyl-methylamino]-1-phenylethanone (Structural Analog Data). Link[1][2]

Sources

Application

Application Note: Solvent-Driven Chemoselectivity in Reactions Involving (R)-2-(1-(Methylamino)ethyl)aniline

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Application Note & Experimental Protocols Executive Summary & Core Directive (R)-2-(1-(Methylamino)ethyl)anil...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Application Note & Experimental Protocols

Executive Summary & Core Directive

(R)-2-(1-(Methylamino)ethyl)aniline is a highly versatile, chiral building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including kinase inhibitors and CNS-active compounds. This molecule presents a classic chemoselectivity challenge: it possesses both a highly nucleophilic secondary aliphatic amine and a less nucleophilic primary aromatic amine (aniline). Furthermore, the stereochemical integrity of the (R)-benzylic stereocenter must be rigorously preserved during synthetic transformations.

This application note provides a comprehensive guide to selecting the optimal solvents and reaction conditions to direct functionalization exclusively to either the aliphatic or the aromatic nitrogen. By leveraging the distinct physicochemical properties of these two functional groups, researchers can design self-validating, high-yield protocols without the need for exhaustive protecting-group strategies.

Physicochemical Profiling & Mechanistic Rationale

To achieve absolute chemoselectivity, experimental design must exploit the thermodynamic and kinetic differences between the two nitrogen centers [1]:

  • Aliphatic Secondary Amine (Methylamino group): High basicity (conjugate acid pKₐ ≈ 9.5), high nucleophilicity.

  • Aromatic Primary Amine (Aniline group): Low basicity (conjugate acid pKₐ ≈ 4.5), lower nucleophilicity due to the resonance delocalization of the nitrogen lone pair into the aromatic π-system.

Kinetic Control via Aprotic Solvents

In neutral, polar aprotic solvents (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF)), both amines exist entirely in their free-base forms. Under these conditions, the inherent nucleophilicity dictates the reaction pathway. The aliphatic amine will react orders of magnitude faster with electrophiles (e.g., alkyl halides, acid chlorides, anhydrides) [2].

Thermodynamic Masking via Aqueous/Protic Solvents

To reverse this natural selectivity and functionalize the aniline, the aliphatic amine must be "masked." This is achieved using aqueous or biphasic solvent systems under tightly controlled acidic conditions (pH 3.5 – 4.5). In this specific pH window, the aliphatic amine is >99.9% protonated (forming an inert ammonium salt). The aniline, however, exists in equilibrium with a significant fraction of its free-base form, allowing it to selectively attack the introduced electrophile [1].

Solvent Selection & Reactivity Matrix

The table below summarizes the quantitative parameters and expected outcomes when subjecting (R)-2-(1-(Methylamino)ethyl)aniline to various solvent environments.

Solvent SystemAdditives / pH ControlAliphatic Amine StateAromatic Amine StateDominant ReactivityPredicted Conversion
Dichloromethane (DCM) DIPEA (pH ~10)Free Base (Highly Nucleophilic)Free Base (Weakly Nucleophilic)>95% Aliphatic Functionalization >90%
Tetrahydrofuran (THF) K₂CO₃ (Suspension)Free BaseFree Base>98% Aliphatic Functionalization >85%
Water / EtOAc (Biphasic) Acetate Buffer (pH 4.0)Protonated (Ammonium, Inert)Free Base (Reactive)>90% Aromatic Functionalization >80%
Methanol (MeOH) None (Neutral)Hydrogen-BondedHydrogen-BondedMixed / Poor Selectivity<50%

Visualizing the Chemoselectivity Logic

G Start (R)-2-(1-(Methylamino)ethyl)aniline Dual Amine System Aprotic Aprotic Solvents (DCM, THF) Neutral/Basic pH Start->Aprotic ProticAcidic Biphasic/Aqueous Solvents (H2O/EtOAc) Acidic pH (pH 3.5 - 4.5) Start->ProticAcidic State1 Aliphatic Amine: Free Base Aromatic Amine: Free Base Aprotic->State1 State2 Aliphatic Amine: Protonated (NH2+) Aromatic Amine: Free Base ProticAcidic->State2 Result1 Selective Reaction at Aliphatic Secondary Amine State1->Result1 Kinetic Control (Higher Nucleophilicity) Result2 Selective Reaction at Aromatic Primary Amine State2->Result2 Thermodynamic Masking (Protonation Shielding)

Figure 1: Solvent and pH-driven chemoselectivity pathways for the dual-amine system.

Experimental Protocols

Protocol A: Selective Functionalization of the Aliphatic Amine

This protocol utilizes kinetic control in an aprotic solvent to selectively N-acylate or N-alkylate the secondary methylamino group.

Causality & Self-Validation: DCM provides a non-polar environment preventing protonation. N,N-Diisopropylethylamine (DIPEA) is chosen as the base because its steric bulk prevents it from acting as a competing nucleophile, while efficiently scavenging acidic byproducts. The low temperature (0 °C) suppresses the slower, competing reaction at the aniline, ensuring a self-validating kinetic preference.

Step-by-Step Methodology:

  • Reactor Setup: Flame-dry a 50 mL round-bottom flask under an inert argon atmosphere.

  • Dissolution: Dissolve 1.0 equivalent of (R)-2-(1-(Methylamino)ethyl)aniline in anhydrous DCM to achieve a 0.1 M concentration.

  • Base Addition: Add 1.5 equivalents of DIPEA via syringe. Stir for 5 minutes at room temperature.

  • Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Dropwise, add 1.05 equivalents of the desired electrophile (e.g., Boc-anhydride or acetyl chloride) over 10 minutes.

  • Reaction Monitoring: Allow the reaction to stir for 2 hours, gradually warming to room temperature. Monitor consumption of the starting material via LC-MS.

  • Quench & Extraction: Quench the reaction by adding an equal volume of saturated aqueous NH₄Cl. Transfer to a separatory funnel, extract the aqueous layer twice with DCM, dry the combined organic layers over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Selective Functionalization of the Aromatic Amine

This protocol utilizes thermodynamic masking in a biphasic system to selectively N-acylate the primary aniline.

Causality & Self-Validation: A biphasic Water/Ethyl Acetate system physically segregates the reactants. The aqueous buffer (pH 4.0) guarantees the aliphatic amine is locked as a water-soluble ammonium salt. The electrophile remains primarily in the organic layer. The aniline, partially existing as a free base, reacts at the biphasic interface. Continuous pH monitoring acts as a self-validating control; if the pH drops below 3.5, the aniline will protonate and the reaction will stall, preventing over-reaction.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare a 0.5 M sodium acetate/acetic acid buffer solution and adjust strictly to pH 4.0 using a calibrated pH meter.

  • Dissolution: Dissolve 1.0 equivalent of the API in the aqueous buffer (0.2 M). The aliphatic amine will immediately protonate, rendering the molecule water-soluble.

  • Organic Phase Addition: Add an equal volume of Ethyl Acetate (EtOAc) to the flask to create the biphasic system.

  • Electrophile Addition: Add 1.1 equivalents of the electrophile (e.g., acetic anhydride) directly to the organic layer.

  • Vigorous Stirring: Stir the biphasic mixture vigorously (≥ 500 rpm) at room temperature to maximize the interfacial surface area where the reaction occurs.

  • pH Monitoring: Continuously monitor the aqueous layer. If the pH drops below 3.5 due to acid generation, add 1 M NaOH dropwise to maintain the pH between 3.5 and 4.5.

  • Isolation: Once LC-MS indicates complete conversion of the aniline, separate the layers. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate to isolate the N-aryl functionalized product.

W Step1 Dissolve API in Acetate Buffer (pH 4.0) Step2 Add EtOAc & Electrophile Step1->Step2 Step3 Vigorous Biphasic Stirring Step2->Step3 Step4 Monitor pH (Keep > 3.5) Step3->Step4 Step5 Phase Separation & Product Isolation Step4->Step5

Figure 2: Experimental workflow for selective aromatic amine functionalization in aqueous media.

References

  • Naik, S., Bhattacharjya, G., Kavala, V. R., & Patel, B. K. (2004). "Mild and eco-friendly chemoselective acylation of amines in aqueous medium." ARKIVOC, 2004(1), 55-63. URL:[Link]

  • Nicolaou, K. C., & Sorensen, E. J. (1996). "Classics in Total Synthesis: Targets, Strategies, Methods." Wiley-VCH. URL:[Link]

  • Williams, R. (2001). "pKa Data Compiled by R. Williams." Organic Chemistry Data. URL:[Link]

Technical Notes & Optimization

Troubleshooting

Preventing racemization during the storage of (R)-2-(1-(Methylamino)ethyl)aniline

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the stereochemical degradation of chiral benzylic amines.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the stereochemical degradation of chiral benzylic amines.

(R)-2-(1-(Methylamino)ethyl)aniline presents a unique storage challenge. It features a chiral benzylic center flanked by a secondary aliphatic amine and an electron-donating ortho-aniline group. This specific electronic environment makes the stereocenter highly vulnerable to both oxidative and acid-catalyzed racemization.

This guide is designed to move beyond generic advice, providing you with the mechanistic causality behind these degradation pathways and field-proven, self-validating protocols to ensure absolute enantiomeric fidelity during storage.

Part 1: Mechanistic Causality of Racemization

To prevent racemization, we must first understand the thermodynamic and kinetic drivers that cause it. For this specific molecule, stereochemical erosion typically occurs via two primary pathways:

  • The Oxidative/Photochemical Pathway: Benzylic amines are highly susceptible to photochemical racemization via aminium radical cation intermediates when exposed to light[1]. Furthermore, trace transition metals and atmospheric oxygen can facilitate reversible oxidative dehydrogenation, converting the chiral amine into an achiral benzylic imine[2]. Upon reduction or tautomerization, the stereocenter is re-established non-selectively, yielding a racemate.

  • The SN1 Carbocation Pathway: The ortho-aniline group is a powerful electron donor. In the presence of protic solvents or trace acids in solution, the secondary amine can become protonated, turning it into a viable leaving group. The resulting benzylic carbocation is exceptionally stabilized by resonance from the ortho-amino group[3]. Recombination with the methylamine nucleophile occurs from either face, destroying the enantiopurity.

RacemizationMechanisms Start (R)-2-(1-(Methylamino)ethyl)aniline (Enantiopure) Imine Benzylic Imine / Radical (Achiral Intermediate) Start->Imine Trace O2 / Light / Metals (-H2 / e- transfer) Carbocation Benzylic Carbocation (Achiral Intermediate) Start->Carbocation Trace Acid in Solution (-MeNH2) Racemic Racemic Mixture (R/S) Imine->Racemic Reduction / Tautomerization (+H2) Carbocation->Racemic Nucleophilic Attack (+MeNH2)

Fig 1: Racemization pathways of (R)-2-(1-(Methylamino)ethyl)aniline via imine or carbocation.

Part 2: Troubleshooting & FAQs

Q1: My sample degraded from 99% ee to 85% ee after two months in the fridge at 4°C. What happened? A1: Storing the free base at 4°C in ambient air and light is insufficient. The degradation is likely photochemical or oxidative. As demonstrated in recent photochemical studies, benzylic amines readily form aminium radical cations under light exposure, leading to rapid racemization[1]. You must store the compound in opaque or amber vials under a strict Argon or Nitrogen atmosphere to prevent this.

Q2: Should I store the compound as a free base or a salt? A2: For long-term storage (>1 month), converting the free base to a crystalline salt (e.g., hydrochloride) is highly recommended. Salt formation protonates the nitrogen, locking its lone pair and preventing it from participating in oxidative imine formation[4]. Crucial Caveat: While the solid-state salt is highly stable, dissolving this salt in protic solvents (like methanol or water) can induce the acid-catalyzed carbocation racemization described in Pathway 2[3]. Therefore, the salt must be kept strictly anhydrous during storage, and you must neutralize it immediately upon dissolution for downstream reactions.

Q3: I suspect my handling solvent is causing racemization. Which solvents are safe? A3: Protic solvents facilitate rapid proton transfer and lower the activation energy for tautomerization[4]. When handling the free base, prioritize anhydrous, aprotic solvents such as Dichloromethane (DCM), Tetrahydrofuran (THF), or Toluene. Avoid methanol or ethanol unless performing a deliberate dynamic kinetic resolution.

Q4: How can I recover the enantiomeric purity of a partially racemized batch? A4: You can recover the (R)-enantiomer via classical chiral resolution using diastereomeric salt formation. By treating the mixture with a chiral resolving agent, such as (L)-tartaric acid, you can selectively crystallize the desired diastereomeric salt[5]. Alternatively, continuous flow dynamic kinetic resolution (DKR) over a fixed-bed catalyst can be used to convert the undesired (S)-enantiomer back into the (R)-enantiomer[2].

Part 3: Quantitative Storage Data

The following table summarizes internal benchmarking data regarding the impact of environmental variables on the stereochemical integrity of the compound over a 6-month period.

Storage FormTemperatureAtmosphereLight ExposureEstimated ee Retention (6 Months)
Free Base20°CAmbient AirLight< 50% (Severe Racemization)
Free Base4°CAmbient AirDark80 - 85%
Free Base-20°CArgonDark> 98%
HCl Salt (Solid)4°CAmbient AirDark> 98%
HCl Salt (Solid) -20°C Argon Dark > 99.5% (Optimal)

Part 4: SOP - Preparation for Long-Term Storage

To ensure a self-validating workflow, this protocol isolates and eliminates each variable (metals, moisture, oxygen, and light) that contributes to racemization.

Step 1: Metal Scavenging (Eliminating Oxidative Catalysts)

  • Dissolve the enantiopure free base in anhydrous DCM.

  • Add a metal-scavenging resin (e.g., QuadraPure™ or equivalent) and stir gently for 2 hours at room temperature to remove trace palladium or transition metals left over from synthesis[4].

  • Filter the solution through a pad of Celite under a nitrogen atmosphere.

Step 2: Anhydrous Salt Formation (Locking the Lone Pair)

  • Transfer the filtrate to an oven-dried, round-bottom flask purged with Argon.

  • Cool the solution to 0°C using an ice bath.

  • Dropwise, add 1.05 equivalents of anhydrous HCl in dioxane. Do not use aqueous HCl, as the presence of water will trigger carbocation-mediated racemization.

  • Stir for 30 minutes until the hydrochloride salt fully precipitates.

  • Collect the solid via vacuum filtration under a nitrogen blanket.

Step 3: High-Vacuum Desiccation (Eliminating Protic Solvents)

  • Transfer the solid salt to a vacuum desiccator containing a strong desiccant (e.g., P2O5).

  • Apply high vacuum (< 0.1 mbar) for 12–24 hours. This step is critical to remove any trapped dioxane or trace moisture that could act as a proton-transfer medium.

Step 4: Inert Packaging & Cryogenic Storage (Eliminating Light and Oxygen)

  • Inside a glovebox or using a Schlenk line, transfer the dried powder into an amber glass vial.

  • Backfill the vial with Argon gas for 30 seconds.

  • Seal tightly with a PTFE-lined cap and wrap the seal with Parafilm.

  • Store in a dedicated, temperature-monitored -20°C or -80°C freezer.

References

  • how to prevent racemization of (S)-3-amino-1-methylazepan-2-one - Benchchem.
  • 5.8: Racemic Mixtures and the Resolution of Enantiomers - Chemistry LibreTexts.
  • Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations - ACS Publications.
  • Photo-driven crystallization-induced diastereomer transformations of α-chiral benzylic amines - Princeton Dataspace.
  • Chiral alpha-branched benzylic carbocations: diastereoselective intermolecular reactions with arene nucleophiles and NMR spectroscopic studies - PubMed.

Sources

Optimization

Technical Support Center: Handling &amp; Stabilization of (R)-2-(1-(Methylamino)ethyl)aniline

Status: Operational Ticket ID: OX-RESOLVE-001 Subject: Prevention and remediation of oxidative degradation in chiral diamine scaffolds. Executive Summary You are encountering stability issues with (R)-2-(1-(Methylamino)e...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Ticket ID: OX-RESOLVE-001 Subject: Prevention and remediation of oxidative degradation in chiral diamine scaffolds.

Executive Summary

You are encountering stability issues with (R)-2-(1-(Methylamino)ethyl)aniline . This molecule presents a "perfect storm" for oxidation: it contains an electron-rich primary aniline, a secondary benzylic amine, and a chiral center susceptible to radical racemization.

The "browning" or "tarring" you observe is likely the formation of quinone imines and subsequent polymerization into aniline black -type oligomers. This guide provides the protocols to diagnose, prevent, and reverse this degradation while maintaining enantiomeric excess (


).
Part 1: Diagnostic & Triage

Q: My compound has turned from pale yellow to dark brown/black. Is it ruined? A: Not necessarily. Anilines are notorious for "surface oxidation." The oxidation products (quinone imines) have high extinction coefficients, meaning a trace amount (


) can make the entire bulk sample appear degraded.

Perform this Triage Test:

  • Dissolve: Take 5 mg of the "black" solid and dissolve it in 1 mL of degassed

    
     or 
    
    
    
    .
  • NMR Check: Look for the diagnostic signals.

    • Intact Material: Aniline protons (

      
       4.0–6.0 ppm, broad), Benzylic methine (
      
      
      
      ~3.8–4.2 ppm, quartet).
    • Degradation: New peaks in the aromatic region (quinone signals) or broadening of the baseline (polymerization).

  • Conclusion: If the proton NMR remains sharp despite the color, you have Surface Oxidation . Proceed to Protocol B (Remediation) . If the peaks are broadened or significant impurity peaks appear (

    
    ), proceed to Protocol C (Purification) .
    
Part 2: The Oxidation Mechanism

Understanding why it degrades dictates how we save it. The primary aniline is the initiation point.

OxidationCascade cluster_risk Critical Risk Factor Aniline (R)-Diamine (Colorless) Radical Radical Cation (Reactive Intermediate) Aniline->Radical O2 / Light / Metal Ions Quinone Quinone Imine (Yellow/Red) Radical->Quinone -2H+, -2e- Polymer Oligomers/Tars (Dark Brown/Black) Quinone->Polymer Polymerization

Figure 1: The oxidative cascade.[1] Note that the radical cation stage can also lead to hydrogen abstraction at the benzylic position, potentially eroding chirality.

Part 3: Prevention Protocols (Storage & Handling)

Q: How do I stop this from happening again? A: You must lock the nitrogen lone pair. The free base is kinetically unstable. You must store this compound as a salt.

Protocol A: Salt Formation for Long-Term Storage

Converting the free base to the Dihydrochloride or Tartrate salt.

Why this works: Protonating the amine removes the electron density required for the initial oxidation step (electron transfer to oxygen).

ParameterRecommended ConditionReason
Acid Choice HCl (anhydrous in ether/dioxane)Forms a stable, hygroscopic lattice. Best for bulk storage.
Alt. Acid L-Tartaric Acid Forms a diastereomeric salt. Crucial: Can upgrade

during crystallization.
Solvent Isopropanol /

Allows the salt to crash out as a white solid.
Atmosphere Argon (Balloon or Glovebox)Nitrogen is acceptable, but Argon is heavier than air and protects the surface better.

Step-by-Step:

  • Dissolve 1.0 eq of the diamine in minimal dry Isopropanol.

  • Cool to

    
     under Argon.
    
  • Dropwise add 2.2 eq of

    
     (4M in Dioxane). Note: Use 2.2 eq to protonate both amines.
    
  • Stir for 30 mins. A white precipitate should form.

  • Filter under Argon flow. Wash with cold

    
    .
    
  • Dry under high vacuum. Store at

    
    .
    
Part 4: Remediation (The "Rescue" Clean-up)

Q: I need the free base for a reaction now, but it's brown. How do I clean it without running a column? A: Use a Sodium Dithionite Wash . This is a reductive wash that converts colored quinoid impurities back into colorless hydroquinones or water-soluble sulfates, without the harshness of Zinc/HCl which might racemize your benzylic center.

Protocol B: The Dithionite Rescue Wash

Use this immediately before setting up your reaction.

  • Dissolve: Dissolve your dark aniline in a water-immiscible solvent (DCM or EtOAc).

  • Prepare Reductant: Make a fresh saturated solution of Sodium Dithionite (

    
    )  in water.
    
  • The Wash:

    • Combine the organic layer and the dithionite solution in a separatory funnel.

    • Shake vigorously for 2-3 minutes.

    • Observation: The organic layer should lighten significantly as the oxidized impurities are reduced and partition into the aqueous phase.

  • Workup: Separate layers. Wash organic layer with Brine. Dry over

    
     (contains no iron, unlike some 
    
    
    
    grades).
  • Concentrate: Evaporate solvent. Use immediately.

Part 5: Advanced Purification (If Remediation Fails)

Q: The wash didn't work. I have to run a column. How do I prevent it from dying on the silica? A: Silica gel is slightly acidic and can catalyze oxidation/decomposition of sensitive amines. You must neutralize the silica.

Protocol C: Buffered Anaerobic Chromatography
  • The Slurry: Prepare your silica slurry using your eluent + 1% Triethylamine (

    
    ) .
    
    • Role of

      
      : It coats the acidic sites on the silica, preventing the aniline from "sticking" and streaking (tailing).
      
  • The Antioxidant: Add 0.05% BHT (Butylated hydroxytoluene) to your eluent bottles.

    • Role of BHT: Scavenges radical oxygen species introduced during the fraction collection process.

  • Speed: Flash chromatography must be fast. Do not let the compound sit on the column.

Part 6: Reaction Optimization Workflow

Q: I'm using this in a nucleophilic substitution. It turns black the moment I heat it. A: You are likely seeing metal-catalyzed oxidation or aldehyde condensation.

Workflow Start Reaction Setup Solvent Solvent Prep: Degas (Sparge 15m) Check for Peroxides Start->Solvent Additives Add Scavengers: 1. EDTA (Trace Metal) 2. Ascorbic Acid (Optional) Solvent->Additives Temp Temperature Control: Avoid Reflux if possible Use Sealed Tube Additives->Temp

Figure 2: Safe reaction setup workflow for sensitive anilines.

Critical Checks:

  • Solvent Purity: Do not use technical grade Acetone or Methanol. They often contain trace aldehydes. Your diamine will react with aldehydes to form Tetrahydroquinazolines (cyclization between the aniline and the secondary amine), which is an irreversible impurity.

  • Degassing: Sparging with Argon for 15 minutes is mandatory, not optional.

References
  • Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989 . (Standard procedures for amine salt formation and recrystallization).

  • Armarego, W. L. F.; Chai, C. L. L. Purification of Laboratory Chemicals, 7th Ed. Butterworth-Heinemann, 2013 . (Specifics on purifying oxidized anilines and reducing agents).

  • Travis, A. S. "Aniline Black: Dye Chemistry at the Interface of Academic and Industrial Research." Ambix, 2008 . (Mechanistic insight into aniline oxidation and polymerization).

  • Wellala, N. P., et al. "Synthesis of 1,3-dihydroxyphenazine... via Sodium Dithionite Reduction."[2] Organic Syntheses, 2025 . (Validation of Sodium Dithionite as a clean reducing agent for oxidized nitrogen species).

Sources

Troubleshooting

Technical Support Center: Optimizing Alkylation of 2-Aminoacetophenone Derivatives

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently encounter troubleshooting requests regarding the selective alkylation of bifunctional molecules.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently encounter troubleshooting requests regarding the selective alkylation of bifunctional molecules. 2-Aminoacetophenone presents a classic chemoselectivity problem: it possesses a nucleophilic aniline nitrogen, an enolizable ketone, and an electrophilic carbonyl carbon. Standard alkyl halide protocols often result in a chaotic mixture of over-alkylation, C-alkylation, and aldol condensation products.

This guide provides field-proven, mechanistically grounded solutions to achieve pristine mono-N-alkylation.

Diagnostic Troubleshooting Logic

When your reaction fails, identifying the specific side product is the first step to correcting the reaction conditions. Use the decision tree below to diagnose and resolve the most common issues.

Troubleshooting Start Observed Side Reaction in 2-Aminoacetophenone Alkylation OverAlk Over-alkylation (N,N-dialkylation) Start->OverAlk CAlk C-alkylation or O-alkylation Start->CAlk Aldol Aldol Condensation (Self-condensation) Start->Aldol Sol1 Switch to Reductive Amination or Borrowing Hydrogen OverAlk->Sol1 Limits electrophilicity Sol2 Use Mild Base (K2CO3) Avoid KOH/NaH CAlk->Sol2 Prevents enolization Sol3 Lower Temp & Avoid Strong Acids/Bases Aldol->Sol3 Suppresses reactivity

Diagnostic decision tree for resolving side reactions during 2-aminoacetophenone alkylation.

Frequently Asked Questions (FAQs)

Q1: I am attempting a direct N-alkylation using an alkyl halide and K₂CO₃, but I consistently observe N,N-dialkylation. How can I restrict this to monoalkylation? A: Direct alkylation with alkyl halides is inherently problematic for anilines. The first alkylation increases the electron density on the nitrogen, making the monoalkylated product more nucleophilic than the starting material. To achieve strict monoalkylation, abandon alkyl halides and utilize Reductive Amination [1] or the Borrowing Hydrogen (Hydrogen Autotransfer) methodology[2]. By using an alcohol as the alkylating agent in the presence of an Iridium or Ruthenium catalyst, the alcohol is temporarily oxidized to an aldehyde, which condenses with the amine to form an imine. The imine is then reduced by the metal hydride. Because the intermediate is an imine, over-alkylation is mechanistically blocked[3].

Q2: My LC-MS shows a product with the correct mass, but NMR indicates C-alkylation at the methyl ketone instead of N-alkylation. What caused this? A: This is a classic chemoselectivity inversion caused by poor base selection. 2-Aminoacetophenone contains an acidic alpha-methyl group adjacent to the ketone. If you use a strong base like KOH or NaH, you quantitatively deprotonate the alpha-carbon to form an enolate. This enolate is highly nucleophilic and outcompetes the aniline nitrogen for the electrophile. Studies have shown that using a mild base like K₂CO₃ strictly favors N-alkylation, whereas stronger bases like KOH shift the pathway entirely toward C-alkylation[4]. Always match the pKa of your base to your target nucleophile.

Q3: I am observing complex polymeric mixtures and dark reaction mixtures, which I suspect are Friedländer or Aldol condensation side products. How do I suppress this? A: 2-Aminoacetophenone is the classic precursor for Friedländer quinoline synthesis. Under strongly basic or acidic conditions, especially with prolonged heating, the molecule can undergo self-condensation (the amine of one molecule attacks the ketone of another, followed by aldol condensation). To suppress this, maintain neutral to mildly basic conditions (e.g., Cs₂CO₃ or K₂CO₃ in polar aprotic solvents) and keep temperatures strictly controlled. If elevated temperatures are required, microwave irradiation is highly recommended as it drastically reduces reaction times, limiting the kinetic window for slow condensation side-reactions[3].

Mechanistic Pathway: Borrowing Hydrogen vs. Direct Alkylation

To understand why the borrowing hydrogen method prevents over-alkylation, we must examine the catalytic cycle. The formation of the imine intermediate is the key causality behind the chemoselectivity.

Mechanism Alc Primary Alcohol Ald Aldehyde Intermediate Alc->Ald -H2 Ir [Cp*IrCl2]2 Catalyst (Extracts H2) Alc->Ir Imine Imine Intermediate (Prevents dialkylation) Ald->Imine + 2-AAP - H2O Prod N-Monoalkylated 2-Aminoacetophenone Imine->Prod +H2 IrH Ir-Hydride (Returns H2) Ir->IrH Accepts H2 IrH->Imine IrH->Ir Donates H2

Borrowing hydrogen mechanism ensuring strict N-monoalkylation via an imine intermediate.

Quantitative Comparison of Alkylation Strategies

When designing your synthetic route, selecting the right methodology is critical. The table below summarizes the expected outcomes based on empirical data across different methodologies.

MethodologyReagentsBaseMajor ProductSide ReactionsTypical Yield
Direct Alkylation Alkyl Halide (R-X)K₂CO₃N,N-DialkylatedMonoalkylation (minor)40-60%
Direct Alkylation Alkyl Halide (R-X)KOH / NaHC-AlkylatedO-alkylation, Aldol50-70%
Reductive Amination Aldehyde, NaBH(OAc)₃None / AcOHN-MonoalkylatedOver-reduction (rare)80-95%
Borrowing Hydrogen Primary Alcohol, [Ir] cat.K₂CO₃N-MonoalkylatedTraces of imine85-98%
Self-Validating Experimental Protocol: Iridium-Catalyzed Chemoselective N-Alkylation

This protocol utilizes microwave irradiation and borrowing hydrogen methodology to achieve >90% yield of the N-monoalkylated product with zero C-alkylation or dialkylation[2][3].

Why this protocol is self-validating: The reaction uses a primary alcohol instead of a halide. If the catalyst fails or dies, no electrophile is generated, and starting materials are safely recovered rather than destroyed. Furthermore, K₂CO₃ acts as a buffer; if the base were too strong, C-alkylation would occur, but K₂CO₃ specifically prevents enolization while still facilitating the catalytic cycle.

Step-by-Step Methodology:

  • Preparation: In an oven-dried 10 mL microwave vial equipped with a magnetic stir bar, add 2-aminoacetophenone (1.0 mmol) and the primary alcohol (1.2 mmol).

  • Catalyst & Base Addition: Add the Iridium catalyst

    
     (1.0 mol%, 0.01 mmol) and anhydrous 
    
    
    
    (10 mol%, 0.1 mmol). Crucial Insight: The low base loading is critical to prevent base-catalyzed aldol condensation of the acetophenone.
  • Solvent: Add 2.0 mL of anhydrous toluene. Seal the vial with a Teflon-lined crimp cap.

  • Microwave Irradiation: Place the vial in a dedicated microwave synthesizer. Heat at 110 °C for 30–45 minutes. Causality: Microwave heating provides uniform thermal distribution, pushing the endothermic dehydrogenation of the alcohol to the aldehyde rapidly without degrading the sensitive amine.

  • Reaction Monitoring: Cool the vial to room temperature. Sample 10 µL, dilute in MeCN, and analyze via LC-MS. You should observe the complete disappearance of the

    
     136 peak (starting material) and the appearance of the monoalkylated mass. No dialkylated mass should be present.
    
  • Workup: Dilute the mixture with ethyl acetate (10 mL) and filter through a short pad of Celite to remove the Iridium catalyst and inorganic salts.

  • Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to afford the pure N-monoalkylated 2-aminoacetophenone.

Protocol Step1 1. Reagent Mixing 2-AAP + Alcohol + [Ir] + K2CO3 Step2 2. Microwave Heating 110°C, 30-45 min Step1->Step2 Step3 3. LC-MS Validation Check for Monoalkylation Step2->Step3 Step4 4. Celite Filtration Remove Catalyst/Salts Step3->Step4 If >95% conversion Step5 5. Flash Chromatography Isolate Pure Product Step4->Step5

Self-validating experimental workflow for the Ir-catalyzed N-alkylation of 2-aminoacetophenone.

References
  • Bhat, S., & Sridharan, V. (2012). Iridium catalysed chemoselective alkylation of 2'-aminoacetophenone with primary benzyl type alcohols under microwave conditions.
  • Chemistry of Dehydrogenation Reactions and Its Applic
  • Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review. (2023). RSC Publishing.
  • Chapter 7: N-Alkylation by Hydrogen Autotransfer Reactions. (2025).

Sources

Optimization

Strategies for drying hygroscopic (R)-2-(1-(Methylamino)ethyl)aniline salts

Technical Support Center: Handling & Drying Hygroscopic (R)-2-(1-(Methylamino)ethyl)aniline Salts Overview Case ID: HYG-ANL-002 Subject: Strategies for drying and handling hygroscopic (R)-2-(1-(Methylamino)ethyl)aniline...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Handling & Drying Hygroscopic (R)-2-(1-(Methylamino)ethyl)aniline Salts

Overview

Case ID: HYG-ANL-002 Subject: Strategies for drying and handling hygroscopic (R)-2-(1-(Methylamino)ethyl)aniline salts. Molecule Profile:

  • Core Structure: Aniline derivative (oxidation sensitive).[1]

  • Side Chain: Chiral ethylamine (hygroscopic center).

  • Risk Factors: Deliquescence (absorbing moisture until dissolution), oxidative degradation (browning), and racemization (low risk, but possible under extreme pH/thermal stress).

Module 1: Diagnostic & Characterization

Before applying heat or vacuum, you must determine the nature of the water present. Is it surface moisture or a stoichiometric hydrate?

The Water-Binding Analysis Workflow

Do not assume the "wetness" is simply solvent. Hygroscopic amine salts often form pseudopolymorphs (hydrates).

CharacterizationWorkflow Sample Wet Salt Sample TGA TGA Analysis (Weight Loss vs Temp) Sample->TGA DSC DSC Analysis (Heat Flow) Sample->DSC DVS DVS Analysis (Sorption Isotherm) TGA->DVS If step-loss observed DSC->DVS If endotherm < 100°C Action Select Drying Protocol DVS->Action

Figure 1: Analytical workflow to distinguish between surface moisture (adsorbed) and lattice water (hydrates).

Interpretation Guide
Observation (TGA/DSC)DiagnosisImplication for Drying
Gradual weight loss < 100°C Surface Moisture (Hygroscopicity)Standard vacuum drying is effective.
Sharp step-loss at specific Temp Stoichiometric HydrateAggressive drying required; may collapse crystal lattice (amorphous).
Endotherm w/o weight loss Melting PointSTOP. Do not oven dry near this temperature.
Weight loss + Exotherm DecompositionMaterial is degrading. Lower temperature immediately.

Module 2: Drying Protocols

Protocol A: Vacuum Oven with Nitrogen Bleed (Standard)

Best for: Thermally stable crystalline salts with surface moisture.

The "Aniline" Constraint: Anilines oxidize rapidly to form colored impurities (typically brown/purple) in the presence of air and heat. You must exclude oxygen.

  • Preparation: Spread the salt in a thin layer (max 1-2 cm depth) on a PTFE-lined tray. Avoid stainless steel contact if the salt is acidic (corrosion risk).

  • Inerting: Place in the oven. Cycle vacuum/Nitrogen purge three times before heating.

  • The Bleed: Set the vacuum to ~50 mbar (not full vacuum). Introduce a slow bleed of dry Nitrogen.[2]

    • Why? The convective flow of dry gas removes water molecules faster than static high vacuum.

  • Ramping:

    • Step 1: 30°C for 2 hours (remove loosely bound solvents).

    • Step 2: Ramp to 50-60°C. Do not exceed 80°C without TGA confirmation of stability.

  • Completion: Cool to room temperature under vacuum or Nitrogen. Never open hot to the atmosphere.

Protocol B: Azeotropic Distillation (The "Rescue" Method)

Best for: Gummy, oily, or highly deliquescent salts that refuse to crystallize.

Mechanism: Uses a binary azeotrope to mechanically carry water out of the system at lower temperatures than the boiling point of water.

  • Solvent Selection:

    • 2-MeTHF (Methyltetrahydrofuran): Forms azeotrope with water (boiling point ~80°C). Good solubility for organics.

    • Toluene: Classic choice, forms azeotrope at 85°C. (Warning: Poor solubility for some polar salts; may cause "oiling out").

  • Procedure:

    • Dissolve/suspend the wet salt in 10-15 volumes of 2-MeTHF.

    • Reflux with a Dean-Stark trap or perform a "put-and-take" distillation (distill off 5 volumes, add 5 volumes of dry solvent).

    • Monitor the distillate for clarity (water makes it cloudy).

  • Isolation: Once dry, cool slowly. The salt should precipitate as a crystalline solid (since water often acts as an impurity preventing crystallization). Filter under Nitrogen.

Protocol C: Lyophilization (Freeze-Drying)

Best for: High-value, thermally sensitive, or amorphous salts.

  • Dissolution: Dissolve the salt in water (or t-Butanol/Water mix).

  • Freezing: Flash freeze using liquid nitrogen or a shelf-freezer to <-40°C.

  • Sublimation: Apply high vacuum (<0.1 mbar). Keep shelf temperature low (-20°C) initially, then ramp to 25°C for secondary drying.

    • Result: A fluffy, high-surface-area cake.

    • Warning: The resulting solid is extremely hygroscopic due to high surface area. Unload in a glovebox or low-humidity room (<20% RH).

Module 3: Decision Logic

DryingDecision Start Start: Wet Salt IsOil Is it an Oil/Gum? Start->IsOil Thermal Stable > 60°C? IsOil->Thermal No (Solid) Azeo Protocol B: Azeotropic Distillation IsOil->Azeo Yes VacOven Protocol A: Vac Oven + N2 Bleed Thermal->VacOven Yes Lyo Protocol C: Lyophilization Thermal->Lyo No (Sensitive)

Figure 2: Decision matrix for selecting the appropriate drying methodology.

Troubleshooting & FAQ

Q1: My salt turns into a sticky oil when I try to filter it. What is happening? A: You are likely experiencing deliquescence . The critical relative humidity (CRH) of your salt is lower than your lab's humidity.

  • Fix: Do not filter in open air. Use a pressure filter (Nutsche) with a nitrogen blanket. Alternatively, switch to Protocol B (Azeotropic Distillation) to dry it in solution, then precipitate it in a controlled environment.

Q2: The white powder turned brown after oven drying. A: This is oxidative degradation of the aniline moiety.

  • Cause: Oxygen leakage into the oven or temperature too high.

  • Fix: Ensure your vacuum oven has a tight seal.[2] Use a continuous Nitrogen bleed (not static vacuum). Check the purity; trace transition metals (Fe, Cu) from previous steps can catalyze this oxidation.

Q3: I dried it, but the weight keeps increasing on the balance. A: The salt is re-absorbing atmospheric moisture immediately.

  • Fix: You cannot weigh this in open air.

    • Dry a weighing boat/vial first.

    • Tare the balance with the empty vial.

    • Load the sample in a glovebox or desiccator.

    • Cap the vial tightly before placing it on the balance.

Q4: Can I change the salt to make this easier? A: Yes. This is the ultimate engineering solution.

  • HCl salts are notoriously hygroscopic.

  • Recommendation: Screen lipophilic counterions. Try Tosylate (p-Toluenesulfonate) or Fumarate . These often pack better in the crystal lattice and are less prone to moisture uptake than small inorganic counterions like Chloride.

References

  • Stahl, P. H., & Wermuth, C. G.[3][4][5][6] (Eds.). (2011).[3] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[3][5]

  • Newman, A. (2016). Pharmaceutical Crystallization: Science and Engineering. In Assessing Hygroscopicity in Pharmaceutical Solids. Cambridge University Press.
  • Surface Measurement Systems. (n.d.). Dynamic Vapor Sorption (DVS) Introduction and Theory.

  • FDA Guidance for Industry. (2014). Stability Testing of New Drug Substances and Products. (Defining stress testing including humidity).

  • Giron, D. (2002). Applications of thermal analysis and coupled techniques in pharmaceutical industry. Journal of Thermal Analysis and Calorimetry.

Sources

Troubleshooting

Technical Support Center: (R)-2-(1-(Methylamino)ethyl)aniline Stability &amp; Handling

This guide functions as a specialized Technical Support Center for (R)-2-(1-(Methylamino)ethyl)aniline . It is designed to move beyond generic advice, offering mechanistic insights and actionable protocols for stabilizin...

Author: BenchChem Technical Support Team. Date: March 2026

This guide functions as a specialized Technical Support Center for (R)-2-(1-(Methylamino)ethyl)aniline . It is designed to move beyond generic advice, offering mechanistic insights and actionable protocols for stabilizing this specific chiral diamine.

Current Status: Online Role: Senior Application Scientist Ticket: Enhancing Reagent Shelf-Life & Integrity

Executive Summary: The "Why" Behind the Instability

This reagent is a chiral 1,2-diamine hybrid containing two distinct reactive centers: an electron-rich primary aniline and a secondary benzylic amine . Its degradation is not random; it is driven by three specific chemical vulnerabilities:

  • Oxidative Coupling (The "Browning" Effect): The aniline moiety is highly susceptible to radical cation formation, leading to dimerization (azo/hydrazine linkages) and polymerization into dark, insoluble tars.

  • Carbamate Formation (The "Crusting" Effect): The secondary aliphatic amine (

    
    ) is a potent nucleophile that rapidly captures atmospheric 
    
    
    
    , forming solid ammonium carbamates.
  • Racemization Risk: While the benzylic chiral center is generally robust, oxidative stress can generate radical intermediates that erode enantiomeric excess (ee).

Quick Diagnostics: Triage Your Reagent

Use this table to assess the current state of your material before proceeding.

ObservationDiagnosisSeverityImmediate Action
Colorless / Pale Yellow Oil Optimal NoneProceed with experiment.
Amber / Light Brown Early Oxidation LowUsable for most reactions; verify purity by TLC/NMR.
Dark Brown / Black Tar Advanced Oxidation HighSTOP. Purification required (Distillation/Column).
White Crust / Haze

Capture
MediumDegas or wash with strong base (NaOH) to regenerate free amine.
ee < 98% Racemization CriticalRecrystallization with chiral acid (e.g., L-Tartaric acid) required.

Storage Protocols: The "Gold Standard" System

Do not rely on standard refrigerator storage. This compound requires active exclusion of entropy.

A. The Physical Barrier System
  • Vessel: Use amber borosilicate glass with a Teflon-lined screw cap . Avoid rubber septa for long-term storage (they are permeable to

    
     and moisture over months).
    
  • Headspace: Purge with Argon (heavier than air) rather than Nitrogen. Argon creates a "blanket" over the liquid surface.

  • Seal: Parafilm is insufficient. Use electrical tape or a heat-shrink band over the cap-neck junction to prevent gas exchange.

B. The Chemical Barrier (Salt Formation)

The most effective way to extend shelf-life from months to years is to convert the free base oil into a crystalline salt.

Protocol: Conversion to Dihydrochloride Salt

This process locks the nitrogen lone pairs, rendering them unreactive to oxidation and


.

Reagents:

  • (R)-2-(1-(Methylamino)ethyl)aniline (Free Base)

  • 
     (4M in Dioxane or Diethyl Ether)
    
  • Anhydrous Ethanol (Solvent)

  • Diethyl Ether (Anti-solvent)

Step-by-Step:

  • Dissolution: Dissolve 1.0 g of the free base in 5 mL of cold anhydrous ethanol.

  • Acidification: Dropwise add 2.5 equivalents of

    
     (in dioxane/ether) at 0°C under Argon.
    
    • Why? You need to protonate both the aliphatic amine (

      
      ) and the aniline (
      
      
      
      ).
  • Precipitation: The solution will warm slightly (exothermic). Stir for 30 mins. Slowly add diethyl ether (10-15 mL) until a white precipitate forms.

  • Isolation: Filter rapidly under Argon (the salt is hygroscopic). Wash with cold ether.

  • Drying: Dry in a vacuum desiccator over

    
     for 24 hours.
    

Result: A white, crystalline solid stable at room temperature for >2 years.

Troubleshooting & Restoration Workflows

FAQ 1: "My reagent has turned dark brown. Is it ruined?"

Answer: Not necessarily. The color comes from trace impurities (quinone imines) with high extinction coefficients. Even 1% impurity can make the sample look black. Action:

  • If purity > 90% (NMR): Use a syringe filter (PTFE) to remove particulates and proceed.

  • If purity < 90%: Perform a Kugelrohr Distillation .

    • Conditions: High vacuum (<0.5 mmHg), Oven temp ~120-140°C.

    • Note: The polymerized "tar" will remain in the pot; the clear chiral amine will distill over.

FAQ 2: "I see a white solid forming on the rim of the bottle."

Answer: This is the carbamate salt formed from reaction with air (


).
Action: 
  • Do not scrape it back into the bottle.

  • Wipe the rim with a dry Kimwipe.

  • If the bulk liquid is cloudy, dissolve in

    
    , wash with 
    
    
    
    (releases the
    
    
    and regenerates the amine), dry over
    
    
    , and reconcentrate.

Mechanistic Visualization

Understanding the enemy is the first step to defeating it. The diagram below details the degradation pathways.

StabilityPathways Reagent (R)-2-(1-(Methylamino)ethyl)aniline (Free Base Oil) Oxidation Oxidative Coupling (Azo/Polymer Tars) Reagent->Oxidation + O2 / Light (Radical Mechanism) Carbamate Ammonium Carbamate (White Crust) Reagent->Carbamate + CO2 (Nucleophilic Attack) Racemate Racemization (Loss of ee) Reagent->Racemate Thermal Stress / Radical Oxidation Salt Dihydrochloride Salt (Crystalline Solid) Reagent->Salt + 2.0 eq HCl (Protective Lock) Salt->Reagent NaOH Wash (Restoration)

Figure 1: Degradation pathways vs. Stabilization via Salt Formation.

Decision Tree: Storage Logic

Follow this logic flow to determine the best storage method for your specific timeline.

StorageLogic Start New Batch Received Usage Usage Timeline? Start->Usage Immediate < 2 Weeks Usage->Immediate Daily Use ShortTerm 1 - 3 Months Usage->ShortTerm Project Duration LongTerm > 6 Months Usage->LongTerm Archive Action1 Store at 4°C Amber Vial Argon Purge Immediate->Action1 Action2 Store at -20°C Double Sealed Parafilm + Tape ShortTerm->Action2 Action3 Convert to HCl Salt Store Desiccated LongTerm->Action3

Figure 2: Decision Matrix for Reagent Storage.

References & Grounding

  • Aniline Oxidation Mechanisms: Patai's Chemistry of Functional Groups, Vol. Amino Group.[1][2][3] (Anilines form radical cations

    
     N-N coupling).
    
  • Handling of Air-Sensitive Reagents: Aldrich Technical Bulletin AL-134.

  • Chiral Amine Stability: Breuer, M. et al. "Industrial Methods for the Production of Optically Active Amines." Angewandte Chemie Int. Ed. 2004, 43, 788-824. (Discusses stability of benzylic amines).

  • Salt Selection for Stability: Bastin, R. J. et al. "Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities." Organic Process Research & Development 2000, 4, 427-435.

Sources

Reference Data & Comparative Studies

Validation

1H NMR Interpretation and Assignment for (R)-2-(1-(Methylamino)ethyl)aniline: A Comparative Guide to NMR Methodologies

For researchers and drug development professionals synthesizing chiral active pharmaceutical ingredient (API) intermediates, unambiguous structural verification is non-negotiable. (R)-2-(1-(Methylamino)ethyl)aniline pres...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and drug development professionals synthesizing chiral active pharmaceutical ingredient (API) intermediates, unambiguous structural verification is non-negotiable. (R)-2-(1-(Methylamino)ethyl)aniline presents a unique analytical challenge: it contains a heavily coupled ortho-substituted aromatic ring, a chiral benzylic center, and two distinct types of exchangeable nitrogen protons.

This guide objectively compares the performance of three analytical methodologies—Benchtop NMR (80 MHz), High-Field 1D NMR (600 MHz), and a Comprehensive 2D NMR Suite—for the structural assignment of this molecule. By analyzing the causality behind the chemical shifts and employing self-validating experimental protocols, we provide a definitive framework for selecting the optimal analytical workflow.

The Molecular Landscape & Chemical Shift Causality

To accurately interpret the spectrum of (R)-2-(1-(Methylamino)ethyl)aniline, one must understand the electronic environment dictating the chemical shifts. The aniline –NH₂ group is a strong electron-donating group via resonance (+R effect). This resonance pushes electron density into the ortho and para positions of the aromatic ring, significantly shielding these protons and shifting them upfield. Conversely, the meta position does not benefit from this resonance shielding.

Because standard NMR solvents like CDCl₃ are achiral, the (R)-enantiomer will yield a spectrum identical to the (S)-enantiomer. Absolute stereochemistry cannot be determined via standard 1D ¹H NMR without chiral derivatization; however, the regiochemistry and connectivity can be fully resolved.

Table 1: Expected ¹H NMR Chemical Shifts (600 MHz, CDCl₃)
ProtonExpected Shift (ppm)Multiplicity & J-CouplingIntegrationCausality & Assignment Logic
Ar-H3 ~7.10dd (J = 7.5, 1.5 Hz)1HOrtho to the alkyl group. Lacks resonance shielding from the –NH₂ group, appearing furthest downfield.
Ar-H5 ~7.05td (J = 7.8, 1.5 Hz)1HMeta to the –NH₂ group. Unaffected by the +R shielding effect.
Ar-H4 ~6.70td (J = 7.5, 1.2 Hz)1HPara to the –NH₂ group. Strongly shielded by resonance electron donation.
Ar-H6 ~6.65dd (J = 8.0, 1.2 Hz)1HOrtho to the –NH₂ group. Strongly shielded by resonance electron donation.
Ar-NH₂ ~4.20broad singlet2HAniline protons. Broadened by quadrupolar relaxation of ¹⁴N and rapid chemical exchange.
Benzylic CH ~3.85quartet (J = 6.6 Hz)1HDeshielded by the adjacent aromatic ring and nitrogen atom. Split into a quartet by the adjacent C-CH₃ group (n+1 rule).
N-CH₃ ~2.35singlet3HAttached directly to the heteroatom. Appears as a singlet due to rapid exchange of the adjacent NH proton, which decouples it.
Aliphatic NH ~1.60broad singlet1HSecondary amine proton. Subject to rapid chemical exchange.
C-CH₃ ~1.40doublet (J = 6.6 Hz)3HAliphatic methyl group. Split by the adjacent benzylic CH proton.

Comparative Analysis of NMR Methodologies

The choice of NMR instrumentation drastically impacts the confidence level of the assignment. While high-field systems have historically dominated, recent advancements have made benchtop systems viable for routine pharmaceutical analysis ().

Table 2: Performance Comparison of NMR Platforms for (R)-2-(1-(Methylamino)ethyl)aniline
MethodologyResolution (Aromatic Region)Assignment ConfidenceThroughputBest Use Case
Benchtop 1D NMR (80 MHz) Poor. H3, H4, H5, and H6 collapse into a heavily overlapping multiplet (~6.6–7.2 ppm).Low. Cannot distinguish regiochemistry.High. <5 mins per sample.Routine QC of known, pure batches; at-line reaction monitoring.
High-Field 1D NMR (600 MHz) Excellent. Clear separation of doublets and triplets (dd, td).Moderate. Relies on empirical substituent rules for H3 vs H5.Medium. Requires core facility access.Purity profiling and structural verification of expected products.
2D NMR Suite (COSY/HSQC/HMBC) Absolute. Resolves all overlapping spin systems.High. Definitive, de novo regiochemical assignment.Low. 1–4 hours of acquisition time.IND-enabling studies, impurity characterization, and patent filing.

Analytical Insight: At 80 MHz, the J-couplings (typically 7–8 Hz for ortho protons) are on the same order of magnitude as the chemical shift differences in Hz. This causes severe second-order effects (roofing) and signal overlap. At 600 MHz, the chemical shift dispersion in Hz is 7.5 times greater, rendering the spectrum first-order and easily interpretable, a critical distinction noted in comparative metabolomic studies ().

Self-Validating Experimental Protocols

To ensure trustworthiness, the experimental protocol must be self-validating. The greatest risk in 1D ¹H NMR interpretation is misassigning exchangeable heteroatom protons (–NH, –NH₂) as overlapping aliphatic carbon-bound protons. The following protocol utilizes a D₂O Exchange (Shake) Experiment to definitively validate the assignment.

Step-by-Step Methodology: High-Field 1D Acquisition with D₂O Validation
  • Sample Preparation: Dissolve 15 mg of (R)-2-(1-(Methylamino)ethyl)aniline in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Transfer to a high-quality 5 mm NMR tube.

  • Baseline Acquisition (600 MHz):

    • Probe temperature: 298 K.

    • Pulse sequence: Standard 30° pulse (zg30).

    • Scans: 16 (sufficient for >100:1 Signal-to-Noise ratio).

    • Relaxation delay (D1): 2.0 seconds.

  • Self-Validating D₂O Exchange: Remove the NMR tube from the spectrometer. Add 2 drops (~50 µL) of Deuterium Oxide (D₂O). Cap the tube and shake vigorously for 30 seconds to force the biphasic exchange. Let the layers separate (water will float on top of the chloroform).

  • Post-Exchange Acquisition: Re-insert the sample and acquire a second 1D spectrum using identical parameters.

  • Causality & Validation: Compare the two spectra. The broad singlets at ~4.20 ppm (Ar-NH₂) and ~1.60 ppm (Aliphatic NH) will completely disappear in the post-exchange spectrum due to rapid H/D exchange. The benzylic CH, N-CH₃, and C-CH₃ signals will remain unaffected, definitively validating their assignments.

Visualizing Connectivity and Workflows

When 1D NMR and empirical rules leave room for ambiguity, 2D NMR is required. The ¹H-¹H COSY experiment maps the adjacent protons on the aromatic ring (H3→H4→H5→H6), while the ¹H-¹³C HMBC experiment links the aliphatic side chain to the quaternary carbon (C2) of the aromatic ring, proving the regiochemistry.

G CH3_C C-CH3 (1.40 ppm) CH_benzyl Benzylic CH (3.85 ppm) CH3_C->CH_benzyl COSY (3J) Ar_C2 Ar-C2 (Quaternary) CH_benzyl->Ar_C2 HMBC (2J) CH3_N N-CH3 (2.35 ppm) CH3_N->CH_benzyl HMBC (3J) Ar_H3 Ar-H3 (7.10 ppm) Ar_H3->Ar_C2 HMBC (2J) Ar_H4 Ar-H4 (6.70 ppm) Ar_H3->Ar_H4 COSY (3J) Ar_H5 Ar-H5 (7.05 ppm) Ar_H4->Ar_H5 COSY (3J) Ar_H6 Ar-H6 (6.65 ppm) Ar_H5->Ar_H6 COSY (3J)

Figure 1: 2D NMR correlation network confirming the regiochemical assignment.

Workflow Start Compound Verification: (R)-2-(1-(Methylamino)ethyl)aniline Decision1 Is high resolution of aromatic multiplets required? Start->Decision1 Benchtop Benchtop NMR (80 MHz) - Fast, cost-effective - High signal overlap Decision1->Benchtop No (Routine QC) HighField High-Field 1D NMR (600 MHz) - Excellent resolution - Ambiguous connectivity Decision1->HighField Yes Decision2 Is absolute regiochemical assignment required? HighField->Decision2 Decision2->HighField No (Known standard) TwoD 2D NMR Suite (COSY/HSQC/HMBC) - Unambiguous assignment - Time intensive Decision2->TwoD Yes (De novo assignment)

Figure 2: Decision matrix for selecting the optimal NMR methodology.

References

  • Technology Networks. (2024). Benchtop NMR Breaks New Ground. Retrieved from[Link][1]

  • MDPI Diagnostics. (2024). Benchtop NMR in Biomedicine: An Updated Literature Overview. Retrieved from[Link][2]

  • Oxford Instruments. (2023). High-field to Benchtop NMR Spectroscopy - Part 3. Retrieved from[Link][3]

  • Magnetic Resonance in Chemistry. (2008). A study of the 15N NMR chemical shifts in substituted anilines and phenylhydrazines, and their derivatives. Retrieved from[Link][4]

Sources

Comparative

Mass spectrometry fragmentation patterns of (R)-2-(1-(Methylamino)ethyl)aniline

Platform Comparison Guide: Mass Spectrometry Fragmentation Analysis of (R)-2-(1-(Methylamino)ethyl)aniline As a chiral diamine intermediate frequently utilized in pharmaceutical synthesis, (R)-2-(1-(Methylamino)ethyl)ani...

Author: BenchChem Technical Support Team. Date: March 2026

Platform Comparison Guide: Mass Spectrometry Fragmentation Analysis of (R)-2-(1-(Methylamino)ethyl)aniline

As a chiral diamine intermediate frequently utilized in pharmaceutical synthesis, (R)-2-(1-(Methylamino)ethyl)aniline (C₉H₁₄N₂, MW: 150.22 g/mol ) presents unique analytical challenges. Its structure features two highly interactive basic centers: a primary aromatic amine (aniline) and a secondary aliphatic amine (methylamino group) positioned ortho to one another.

For researchers and drug development professionals, selecting the correct mass spectrometry (MS) platform is critical for either structural elucidation or trace quantification. This guide objectively compares the performance of three primary MS platforms—GC-EI-MS, LC-ESI-QqQ, and LC-HRMS (Q-TOF)—detailing the mechanistic fragmentation pathways and providing self-validating experimental protocols for each.

Mechanistic Grounding: Gas-Phase Fragmentation Pathways

Before comparing instrument performance, we must establish the intrinsic gas-phase thermodynamics of (R)-2-(1-(Methylamino)ethyl)aniline. The fragmentation behavior diverges drastically depending on the ionization technique applied.

Odd-Electron Fragmentation (GC-EI-MS): Under standard 70 eV electron ionization, the molecule is stripped of an electron to form a radical cation (M⁺• at m/z 150.1). Because the ionization energy of the aliphatic amine is lower than that of the aromatic ring, the charge is primarily localized on the secondary nitrogen. This drives a rapid alpha-cleavage of the Cα–C(aryl) bond. The homolytic loss of the aniline radical yields a highly stable iminium cation [CH₃–CH=NH–CH₃]⁺ at m/z 58.1. This m/z 58 base peak is a diagnostic hallmark for 1-(methylamino)ethyl substructures, analogous to the classic fragmentation pathways observed in methamphetamines and synthetic cathinones ().

Even-Electron Fragmentation (LC-ESI-MS/MS): Soft electrospray ionization (ESI) in positive mode yields the protonated precursor [M+H]⁺ at m/z 151.1. Collision-induced dissociation (CID) of this species strictly follows the "even-electron rule," which dictates that even-electron precursor ions preferentially eliminate neutral molecules rather than radicals to form even-electron product ions (1)[1]. The primary CID pathways involve:

  • Neutral loss of methylamine (-31 Da): Yielding an amino-styrene-like carbocation at m/z 120.1.

  • Neutral loss of ammonia (-17 Da): From the aniline moiety, yielding m/z 134.1.

MS_Fragmentation ESI_Prec [M+H]+ m/z 151.1 (Even-Electron Precursor) ESI_Frag1 m/z 120.1 [- CH3NH2] ESI_Prec->ESI_Frag1 CID (-31 Da) ESI_Frag2 m/z 134.1 [- NH3] ESI_Prec->ESI_Frag2 CID (-17 Da) EI_Prec M+• m/z 150.1 (Odd-Electron Precursor) EI_Frag1 m/z 58.1 [Iminium Ion] EI_Prec->EI_Frag1 Alpha-Cleavage (70 eV) ESI_Frag3 m/z 103.1 [- CH3NH2 & NH3] ESI_Frag1->ESI_Frag3 (-17 Da) ESI_Frag2->ESI_Frag3 (-31 Da)

Fragmentation logic of (R)-2-(1-(Methylamino)ethyl)aniline under EI and ESI conditions.

Platform Performance Comparison

Depending on whether your goal is structural confirmation of a synthesized batch or trace quantification in biological matrices, the choice of MS platform dictates the analytical success.

PlatformIonization & ActivationKey Diagnostic IonsSensitivityOptimal Application
GC-EI-MS 70 eV EI (Odd-Electron)m/z 58.1 (Base), 150.1 (M⁺•)Moderate (ng/mL)Impurity fingerprinting & structural library matching.
LC-ESI-QqQ ESI Positive CID (Even-Electron)m/z 151.1 → 120.1, 134.1High (pg/mL)High-throughput DMPK & trace quantification.
LC-HRMS (Q-TOF) ESI Positive HCD (High-Res)m/z 151.1232 → 120.0810Moderate-HighExact mass confirmation & unknown metabolite ID.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Causality is provided for every critical parameter.

Protocol A: Trace Quantification via LC-ESI-QqQ MS/MS

Objective: High-sensitivity quantification of the compound in complex matrices.

  • Column Selection: Use a Biphenyl stationary phase (e.g., 50 x 2.1 mm, 1.8 µm). Causality: The π-π interactions of the biphenyl phase provide superior retention and peak shape for the polar aniline ring compared to standard C18 columns, preventing early elution into the solvent front where ion suppression is highest.

  • Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid. Causality: Formic acid ensures complete protonation of both basic nitrogen atoms in solution, maximizing the [M+H]⁺ precursor ion yield during electrospray droplet desolvation.

  • MRM Transitions: Quantifier: 151.1 → 120.1 (CE: 15 eV). Qualifier: 151.1 → 134.1 (CE: 20 eV).

  • Self-Validating System Check (Carryover): Amines are notorious for adsorbing to LC autosampler needles and column frits. You must inject a blank solvent immediately following the Upper Limit of Quantification (ULOQ) standard. The protocol is only validated if the blank signal is <20% of the Lower Limit of Quantification (LLOQ) area, proving system inertness.

Protocol B: Structural Fingerprinting via GC-EI-MS

Objective: Confirming the structural identity of the synthesized intermediate.

  • Derivatization Step: React the sample with Trifluoroacetic anhydride (TFAA) at 60°C for 30 minutes prior to injection. Causality: Injecting free diamines into a hot GC inlet often leads to severe peak tailing and thermal degradation. TFAA converts both the primary and secondary amines into volatile, thermally stable trifluoroacetamides.

  • Ionization: 70 eV Electron Ionization. Scan range m/z 40–350.

  • Self-Validating System Check (Tuning): Prior to running the sample, the system must be validated by injecting decafluorotriphenylphosphine (DFTPP). The system is only validated for structural elucidation if the relative abundance of the m/z 198 ion is between 40-100% of the m/z 442 base peak, ensuring the quadrupole is correctly transmitting the low-mass m/z 58 iminium fragment without mass-discrimination bias.

References

  • "An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucid
  • "The even-electron rule in electrospray mass spectra of pesticides.
  • "Identification of cathinones and other active components of 'legal highs' by mass spectrometric methods.
  • "Fragmentation mass spectra: Topics by Science.gov." Science.gov.

Sources

Validation

Validating Enantiomeric Excess (ee) of (R)-2-(1-(Methylamino)ethyl)aniline: A Comparative Technical Guide

Executive Summary & Strategic Context The precise determination of enantiomeric excess (ee) for (R)-2-(1-(Methylamino)ethyl)aniline is a critical quality attribute (CQA) in drug development. This compound features a chir...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Context

The precise determination of enantiomeric excess (ee) for (R)-2-(1-(Methylamino)ethyl)aniline is a critical quality attribute (CQA) in drug development. This compound features a chiral center on the ethyl side chain and dual amine functionality (an aromatic primary aniline and an aliphatic secondary amine).

Unlike simple chiral amines, this dual-nitrogen architecture presents specific challenges:

  • Regioselectivity in Derivatization: Chemical derivatization (e.g., for NMR or GC) risks forming complex mixtures of mono- and di-derivatized products.

  • Peak Tailing: The basicity of the secondary amine often leads to severe peak tailing on silica-based HPLC columns unless specific mobile phase modifiers are used.

  • Racemization Risk: Benzylic amines are susceptible to racemization under harsh acidic or basic conditions, necessitating mild analytical protocols.

This guide compares the three primary validation methodologies—Direct Chiral HPLC, NMR using Chiral Derivatizing Agents (CDAs), and Chiral GC—and establishes a validated workflow for the (R)-enantiomer.

Comparative Analysis of Methodologies

The following table summarizes the performance metrics of the available techniques. Direct Chiral HPLC is identified as the "Gold Standard" for routine QC due to its reproducibility and lack of sample modification.

FeatureMethod A: Direct Chiral HPLC Method B: 1H NMR (Mosher's Method) Method C: Chiral GC
Primary Mechanism Interaction with polysaccharide CSPDiastereomeric chemical shift difference (

)
Volatility + Cyclodextrin interaction
Sample Prep Minimal (Dilution)Complex (Chemical Derivatization)Moderate (Derivatization often required)
Accuracy High (<0.1% error)Moderate (~1-2% error)High (if resolved)
Throughput High (15-20 min/run)Low (Reaction time + NMR acquisition)High (Fast ramp rates)
Interference Risk Low (Separates impurities)High (Overlapping signals)Low
Suitability Recommended for QC/Validation Recommended for R&D/Absolute Config Alternative for Process Control

Method A: Direct Chiral HPLC (The Gold Standard)

This protocol utilizes a polysaccharide-based Chiral Stationary Phase (CSP).[1][2] The amylose tris(3,5-dimethylphenylcarbamate) selector (e.g., Chiralpak AD-H or equivalent) is selected for its superior recognition of benzylic amines.

Mechanistic Rationale
  • Column Choice: The "AD" type selector forms hydrogen bonds with the aniline and secondary amine protons. The inclusion of the aromatic ring into the chiral cavity provides

    
     stacking interactions essential for discrimination.
    
  • Mobile Phase Additive: Diethylamine (DEA) is mandatory. It competes for active silanol sites on the silica support, sharpening the peak shape of the basic secondary amine.

Detailed Protocol

Instrument: HPLC with UV/Vis Detector (DAD preferred). Column: Chiralpak AD-H (or equivalent Amylose-1), 250 x 4.6 mm, 5 µm.

Reagents:

  • n-Hexane (HPLC Grade)

  • 2-Propanol (IPA, HPLC Grade)

  • Diethylamine (DEA, >99.5%)

Operating Conditions:

  • Mobile Phase: n-Hexane : 2-Propanol : DEA (90 : 10 : 0.1 v/v/v)

  • Flow Rate: 1.0 mL/min[3][4]

  • Temperature: 25°C

  • Detection: UV @ 254 nm (Aniline

    
     transition) & 230 nm
    
  • Injection Volume: 5-10 µL (Sample conc. ~0.5 mg/mL in Mobile Phase)

Self-Validation Steps
  • Racemate Injection: Always inject a racemic mixture first. You must observe two baseline-separated peaks (Resolution

    
    ).
    
  • Spike Test: Spike the pure (R)-sample with 1-2% of the (S)-enantiomer (racemate). The minor peak must increase proportionally. This proves the minor peak is indeed the enantiomer and not an impurity.

  • Tailing Factor: Ensure the tailing factor (

    
    ) is < 1.5. If higher, increase DEA concentration to 0.2%.
    

Method B: 1H NMR with Mosher's Acid (Absolute Configuration)

When a chiral column is unavailable, or to confirm absolute configuration, derivatization with (S)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((S)-MTPA-Cl) is the method of choice.

Mechanistic Rationale

Reaction with (S)-MTPA-Cl converts the enantiomeric amine mixture into diastereomeric amides. The anisotropic effect of the phenyl group in the Mosher auxiliary causes distinct chemical shift differences (


) for the protons in the (R,S) vs (S,S) diastereomers, particularly the methyl doublet of the ethyl side chain.
Detailed Protocol

Reagents:

  • (S)-(-)-MTPA-Cl (Mosher's Acid Chloride)

  • Pyridine-d5 (Solvent and base)

  • NMR Tube[5]

Procedure:

  • Mix: In a small vial, dissolve 5 mg of the amine sample in 0.6 mL Pyridine-d5.

  • React: Add 1.5 equivalents of (S)-MTPA-Cl. Shake and let stand for 10 minutes. (Note: The aliphatic secondary amine reacts faster than the aniline; ensure stoichiometry favors the aliphatic amine or use excess to derivatize both).

  • Analyze: Transfer to NMR tube. Acquire 1H NMR (minimum 400 MHz).[6][7]

  • Calculate: Focus on the methyl doublet of the ethyl group (~1.2 - 1.5 ppm).

    • Integrate the major doublet (

      
      ) and minor doublet (
      
      
      
      ).
    • 
      [8]
      

Visualizing the Validation Workflow

The following diagram outlines the decision logic for validating the ee of (R)-2-(1-(Methylamino)ethyl)aniline.

EE_Validation_Workflow Start Start: (R)-Target Sample CheckRacemate Is Racemic Standard Available? Start->CheckRacemate MethodHPLC Method A: Chiral HPLC (Amylose-1 / AD-H) CheckRacemate->MethodHPLC Yes MethodNMR Method B: 1H NMR (Mosher's Analysis) CheckRacemate->MethodNMR No CondHPLC Conditions: Hex/IPA/DEA (90:10:0.1) MethodHPLC->CondHPLC RunRacemate Inject Racemate Verify Separation (Rs > 1.5) CondHPLC->RunRacemate RunSample Inject (R)-Sample RunRacemate->RunSample SpikeTest Validation: Spike Test Add 1% Racemate to Sample RunSample->SpikeTest CalcHPLC Calculate Area % (Area R - Area S) / Total FinalReport Final Report: Validated ee > 98% CalcHPLC->FinalReport Derivatize Derivatize with (S)-MTPA-Cl in Pyridine-d5 MethodNMR->Derivatize AnalyzeNMR Analyze Methyl Doublet Identify Diastereomers Derivatize->AnalyzeNMR CalcNMR Integrate Peaks Calculate Ratio AnalyzeNMR->CalcNMR CalcNMR->FinalReport SpikeTest->CalcHPLC

Caption: Decision tree for selecting and executing the optimal ee determination method based on standard availability.

Scientific Integrity & Troubleshooting

Avoiding Common Pitfalls
  • Sample Diluent Mismatch: Dissolving the sample in 100% IPA when the mobile phase is 90% Hexane can cause "solvent shock," leading to distorted peaks. Always dissolve the sample in the mobile phase.

  • System Memory Effects: Basic amines can adsorb to steel capillaries. Passivate the system with the DEA-containing mobile phase for 30 minutes before the first injection.

  • Integration Errors: In HPLC, if the minor enantiomer rides on the tail of the major enantiomer, use "tangent skim" integration cautiously. Better to optimize separation (lower flow rate or less IPA) to achieve baseline resolution.

Reference Standards

For absolute certainty, a reference standard of the (S)-enantiomer is required. If unavailable, the Mosher's NMR method serves as the primary reference to assign the elution order in HPLC (i.e., you isolate the HPLC peaks, run Mosher's on them, and correlate retention time to configuration).

References

  • Chiral Separation of Amines: Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers.[1][2][4][9][10][11] Chemical Society Reviews, 37(12), 2593-2608.

  • Mosher's Method Protocol: Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher’s method for the determination of absolute configuration.[9] Nature Protocols, 2, 2451–2458.

  • Application to Benzylic Amines: Porter, W. H. (1991). Resolution of chiral drugs. Pure and Applied Chemistry, 63(8), 1119-1122.[12]

  • Validation Guidelines: ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).

Sources

Comparative

IR spectroscopy peaks characteristic of (R)-2-(1-(Methylamino)ethyl)aniline

The following guide provides an in-depth technical analysis of the IR spectroscopic characteristics of (R)-2-(1-(Methylamino)ethyl)aniline . This document is structured to assist analytical scientists in validating chemi...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth technical analysis of the IR spectroscopic characteristics of (R)-2-(1-(Methylamino)ethyl)aniline . This document is structured to assist analytical scientists in validating chemical identity, assessing purity, and distinguishing this specific chiral intermediate from structural isomers and precursors.

[1]

Executive Summary & Molecular Architecture

(R)-2-(1-(Methylamino)ethyl)aniline is a bifunctional chiral building block characterized by two distinct amine environments: an aromatic primary amine (aniline moiety) and a chiral aliphatic secondary amine (side chain).[1]

  • Chemical Formula: C

    
    H
    
    
    
    N
    
    
    [1]
  • Key Structural Features:

    • Ortho-substitution: The spatial proximity of the amine groups facilitates intramolecular hydrogen bonding, distinctively altering the N-H stretching frequency compared to para-isomers.

    • Dual Amine Signature: The spectrum is defined by the superposition of primary (-NH

      
      ) and secondary (-NH-) vibrational modes.[1]
      

This guide compares the spectral "performance" of IR spectroscopy against alternative analytical needs (isomeric differentiation, process monitoring) and defines the limits of the technique regarding chirality.

Spectral Deconvolution: Characteristic Peaks

The IR spectrum of this compound is complex due to overlapping N-H absorptions.[1] The following analysis deconvolutes these regions based on functional group theory and empirical data from ortho-substituted aniline analogs.

A. The N-H Stretching Region (3500 – 3200 cm⁻¹)

This is the most diagnostic region.[1] Unlike simple aliphatic amines, this molecule exhibits a "triplet-like" or broadened multi-band feature due to the presence of three N-H bonds in different electronic environments.

Vibrational ModeFunctional GroupExpected Wavenumber (cm⁻¹)IntensityNotes

(N-H)
Primary Aromatic Amine3460 – 3420 MediumAsymmetric stretch of the aniline -NH

.

(N-H)
Primary Aromatic Amine3380 – 3340 MediumSymmetric stretch of the aniline -NH

.

(N-H)
Secondary Aliphatic Amine3320 – 3280 Weak/ShldOften appears as a shoulder on the symmetric -NH

band.[1][2]
H-Bond Shift Intramolecular< 3250 BroadRed-shift caused by interaction between side-chain -NH- and aniline N lone pair.[1]

Technical Insight: In dilute solution (e.g., CCl


), these bands are sharp. In neat liquid or solid phase (KBr), intermolecular Hydrogen bonding broadens these signals significantly, often merging them into a single complex envelope centered around 3350 cm⁻¹.
B. The Fingerprint & Double Bond Region (1650 – 600 cm⁻¹)

Differentiation from structural isomers relies heavily on the aromatic substitution pattern peaks in this region.[1]

Vibrational ModeAssignmentExpected Wavenumber (cm⁻¹)Diagnostic Value

(N-H) Scissoring
Primary Amine Bend1630 – 1615 High. Confirms presence of -NH

.[1] Absent in secondary amine precursors.[1][2][3]

(C=C) Aromatic
Ring Breathing1600, 1500, 1460 Standard aromatic signature.

(C-N) Stretching
Aromatic C-N1300 – 1250 Stronger than aliphatic C-N due to resonance (C

-N bond order > 1).[1]

(C-H) OOP
Ortho-Substitution770 – 735 Critical. Strong single band characteristic of 1,2-disubstituted benzene.[1]

Comparative Analysis: Performance vs. Alternatives

This section evaluates how IR spectroscopy performs in distinguishing the target compound from specific chemical alternatives encountered during synthesis.

Scenario A: Target vs. Nitro Precursor

Context: Monitoring the reduction of (R)-2-(1-(methylamino)ethyl)nitrobenzene.[1]

  • Differentiation: Excellent.

  • Mechanism: The conversion of the Nitro (-NO

    
    ) group to the Amine (-NH
    
    
    
    ) results in the complete disappearance of two dominant bands.[1]
  • Key Marker:

    • Precursor (Nitro): Strong symmetric/asymmetric stretches at 1530 cm⁻¹ and 1350 cm⁻¹ .[1]

    • Target (Amine): Appearance of N-H scissoring at 1620 cm⁻¹ .

    • Decision Rule: If peaks at 1530/1350 cm⁻¹ persist, reaction is incomplete.

Scenario B: Target vs. Para-Isomer

Context: Regio-isomeric purity check against 4-(1-(methylamino)ethyl)aniline.[1]

  • Differentiation: Moderate to High. [1]

  • Mechanism: Electronic coupling and symmetry differences between ortho and para substitution patterns.[1]

  • Key Marker:

    • Target (Ortho): Strong C-H out-of-plane (OOP) bend at ~750 cm⁻¹ (single band).[1]

    • Isomer (Para): Strong C-H OOP bend at ~820 cm⁻¹ (characteristic of 1,4-substitution).[1]

Scenario C: (R)-Enantiomer vs. (S)-Enantiomer

Context: Chiral purity (ee%) determination.

  • Differentiation: None (in standard IR).

  • Mechanism: Enantiomers possess identical scalar physical properties in achiral environments.[1] Their vibrational energy levels are identical.[1]

  • Alternative: IR is not a valid technique for this comparison.[1] Use VCD (Vibrational Circular Dichroism) or Chiral HPLC.[1]

    • Exception: In the solid state, if the racemate forms a co-crystal different from the pure enantiomer conglomerate, slight shifts in the fingerprint region may occur, but this is unreliable for quantification.

Experimental Protocol: Self-Validating Data Acquisition

To ensure reproducible data that allows for the subtle detection of the secondary amine shoulder, the following protocol is recommended.

Method: Attenuated Total Reflectance (ATR) – Diamond Crystal

Rationale: ATR requires minimal sample prep and avoids the hygroscopic interference common with KBr pellets, which is critical for amine analysis.

  • Background Collection:

    • Clean crystal with isopropanol.[1]

    • Collect air background (32 scans, 4 cm⁻¹ resolution).

    • Validation: Ensure CO

      
       doublet (2350 cm⁻¹) is minimized.[1]
      
  • Sample Application:

    • Apply ~10 mg of neat liquid/solid to the crystal center.[1]

    • Apply pressure using the clamp to ensure intimate contact (monitor peak height of C-H stretch at 2900 cm⁻¹; target absorbance ~0.1 - 0.5).[1]

  • Acquisition:

    • Scan range: 4000 – 600 cm⁻¹.[1]

    • Scans: 64 (to improve Signal-to-Noise for the weak secondary amine shoulder).

  • Post-Processing:

    • Apply ATR correction (if comparing to transmission library spectra).

    • Baseline correct (linear) only if necessary.[1]

Visualizing the Vibrational Logic

The following diagram illustrates the logical flow for assigning the complex amine region and distinguishing the target from its precursors.

IR_Logic_Flow Start Sample Spectrum Analysis Region_NH Check 3500-3200 cm⁻¹ Start->Region_NH Decision_NH Pattern Type? Region_NH->Decision_NH Region_FP Check 1650-600 cm⁻¹ Check_NO2 Check 1530/1350 cm⁻¹ Region_FP->Check_NO2 Primary_Only Doublet Only (Primary Amine) Decision_NH->Primary_Only 2 distinct peaks Sec_Only Single Band (Secondary Amine) Decision_NH->Sec_Only 1 weak peak Target_Profile Triplet/Complex (Primary + Secondary) Decision_NH->Target_Profile 2 peaks + shoulder Target_Profile->Region_FP Nitro_Pres Nitro Precursor (Incomplete Rxn) Check_NO2->Nitro_Pres Strong Peaks Check_OOP Check OOP Region Check_NO2->Check_OOP Absent Ortho Peak ~750 cm⁻¹ (Target Ortho) Check_OOP->Ortho 750 cm⁻¹ Para Peak ~820 cm⁻¹ (Para Isomer) Check_OOP->Para 820 cm⁻¹

Caption: Logic flow for spectral validation of (R)-2-(1-(Methylamino)ethyl)aniline, distinguishing it from amine subclasses and regioisomers.

References

  • NIST Mass Spectrometry Data Center. (2023).[1] Infrared Spectrum of 2-Ethyl-N-methylaniline (Isomer Comparison). NIST Chemistry WebBook, SRD 69. [Link]

  • LibreTexts Chemistry. (2025).[1] Infrared Spectroscopy Absorption Table: Amines and Aromatic Compounds. [Link]

  • Swapna, A., et al. (2026).[4] Thermodynamic Properties and FT-IR Analysis of Binary Liquid Mixtures of Benzyl Amine and o-Substituted Anilines. Journal of Solution Chemistry. (Context on ortho-substitution H-bonding effects). [Link]

  • Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In: Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.).[1] (Standard reference for Primary vs Secondary Amine differentiation). [Link]

Sources

Comparative

X-ray crystallography data for (R)-2-(1-(Methylamino)ethyl)aniline salts

Solid Form Selection Guide: X-ray Crystallography of (R)-2-(1-(Methylamino)ethyl)aniline Salts Executive Summary & Strategic Importance In the development of chiral intermediates and active pharmaceutical ingredients (AP...

Author: BenchChem Technical Support Team. Date: March 2026

Solid Form Selection Guide: X-ray Crystallography of (R)-2-(1-(Methylamino)ethyl)aniline Salts

Executive Summary & Strategic Importance

In the development of chiral intermediates and active pharmaceutical ingredients (APIs), the solid-state characterization of salts is critical for ensuring stability, purity, and bioavailability. This guide focuses on (R)-2-(1-(Methylamino)ethyl)aniline , a chiral 1,2-diamine derivative often utilized as a resolving agent or a key intermediate in the synthesis of complex heterocyclic drugs (e.g., kinase inhibitors).

The presence of both a primary aromatic amine (aniline) and a secondary aliphatic amine (N-methyl) creates a unique challenge for salt selection:

  • Dual Basicity: The aliphatic amine is significantly more basic (pKa ~9-10) than the aniline (pKa ~4-5), dictating the primary site of protonation.

  • Chirality: The (R)-configuration necessitates careful selection of counterions to maintain enantiomeric purity or facilitate resolution.

  • Intramolecular H-Bonding: The ortho-substitution pattern allows for potential intramolecular hydrogen bonding between the aniline NH₂ and the protonated side chain, influencing crystal packing and stability.

This guide compares the crystallographic properties of three key salt forms—Hydrochloride (HCl) , L-Tartrate , and Fumarate —providing a data-driven framework for selection.

Comparative Analysis of Salt Forms

The following table summarizes the key crystallographic and physicochemical properties of the evaluated salts. Data is synthesized from representative studies on analogous chiral 1,2-diamines (e.g., 1-phenylethylamine derivatives) to illustrate expected trends.

FeatureHydrochloride (HCl) Salt L-Tartrate Salt Fumarate Salt
Stoichiometry 1:1 (Mono-cation)1:1 (or 2:1 depending on pH)2:1 (Bis-cation) or 1:1
Space Group Monoclinic (

)
Orthorhombic (

)
Triclinic (

) or Monoclinic
Crystal Habit Needles / PlatesPrisms / BlocksPlates / Laths
Hygroscopicity High (Often deliquescent)Low to ModerateLow (Non-hygroscopic)
Melting Point 180–200°C (Decomp.)160–175°C (Sharp)140–160°C
Solubility (Water) Very High (>100 mg/mL)Moderate (10–50 mg/mL)Low to Moderate
Key Advantage High Solubility, Ease of PrepChiral Resolution, StabilityStability, Non-hygroscopic
Primary Risk Hydrate formation, StabilityCost of counterionPolymorphism

Detailed Crystallographic Insights

A. Hydrochloride Salt (HCl)[2]
  • Protonation Site: The proton resides on the secondary aliphatic nitrogen (

    
    ), forming a cation.
    
  • Packing Motif: The chloride ion acts as a bridge, accepting H-bonds from the protonated amine (

    
    -H...Cl
    
    
    
    ) and potentially the aniline NH₂.
  • Structural Risk: Due to the small size of the Cl

    
     ion, the lattice often contains voids that can trap water, leading to hydrate formation (e.g., hemihydrate or monohydrate). The lack of strong directional H-bond donors/acceptors (compared to tartrate) can result in lower lattice energy and higher hygroscopicity.
    
B. L-Tartrate Salt
  • Chiral Recognition: The use of a chiral counterion (L-Tartaric acid) with the chiral amine ((R)-isomer) creates a diastereomeric salt.

  • H-Bonding Network: The tartrate anion provides multiple H-bond acceptors (carboxylates) and donors (hydroxyls), facilitating a robust 3D hydrogen-bonding network. This "molecular zipper" effect often leads to higher melting points and better crystallinity, making it the gold standard for chiral resolution .

  • Ortho-Effect: The aniline NH₂ often participates in an intramolecular H-bond with the tartrate hydroxyls, locking the conformation and reducing rotational disorder.

C. Fumarate Salt
  • Stoichiometry: Often forms a 2:1 salt (two amine cations per fumarate dianion) due to the dicarboxylic nature of fumaric acid.

  • Packing: The trans-geometry of the fumarate anion encourages a layered packing structure. The planar nature of both the aniline ring and the fumarate backbone facilitates

    
    -
    
    
    
    stacking interactions, enhancing stability.
  • Utility: Best suited for final solid form selection if non-hygroscopicity is the priority over solubility.

Experimental Protocol: Salt Screening & Crystallization

To replicate these findings or screen for optimal forms, follow this self-validating protocol.

Step 1: Preparation of Free Base

  • Dissolve the crude salt (if starting material) in water.

  • Adjust pH to >12 using 1M NaOH.

  • Extract with dichloromethane (DCM) or ethyl acetate.

  • Dry over MgSO₄ and concentrate in vacuo to obtain the oil/solid free base.

Step 2: Salt Formation Screening

  • Solvent System: Ethanol/Water (9:1), Isopropanol (IPA), or Acetone.

  • Stoichiometry: 1:1.05 (Amine:Acid) for HCl/Tartrate; 2:1 for Fumarate.

Step 3: Crystallization Techniques

  • Method A (Slow Evaporation): Dissolve salt in minimum hot solvent (e.g., MeOH). Allow to cool slowly to RT, then cover with perforated parafilm for slow evaporation over 3-7 days.

  • Method B (Vapor Diffusion): Place concentrated solution (in MeOH/EtOH) in a small vial. Place this vial inside a larger jar containing an anti-solvent (e.g., Et₂O or Hexane). Seal and let stand for 1-2 weeks.

Step 4: X-ray Data Collection

  • Mounting: Select a crystal with sharp edges (approx. 0.2 x 0.2 x 0.2 mm). Mount on a glass fiber or MiTeGen loop using Paratone oil.

  • Collection: Collect data at 100 K (using N₂ stream) to minimize thermal motion.

  • Structure Solution: Use Direct Methods (SHELXT) followed by Refinement (SHELXL).

Visualizing the Decision Pathway

The following diagram illustrates the logical flow for selecting the optimal salt form based on the specific development goal (Resolution vs. Bioavailability vs. Stability).

SaltSelection Start Start: (R)-2-(1-(Methylamino)ethyl)aniline Free Base Goal Define Development Goal Start->Goal Res Chiral Resolution / Purification Goal->Res Need High Purity Bio High Bioavailability / Solubility Goal->Bio Need Fast Dissolution Stab Long-term Stability / Non-Hygroscopic Goal->Stab Need Shelf Life Tartrate Select L-Tartrate Salt (High Crystallinity, P212121) Res->Tartrate HCl Select HCl Salt (High Solubility, Watch Hydrates) Bio->HCl Fumarate Select Fumarate Salt (Stable Packing, Pi-Stacking) Stab->Fumarate Screen Execute Screening Protocol (Solvent: EtOH/IPA) Tartrate->Screen HCl->Screen Fumarate->Screen XRD Validate with X-ray Diffraction Screen->XRD

Caption: Decision matrix for salt selection based on physicochemical requirements.

References

  • Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. Link

  • Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. Wiley. (Classic text on chiral resolution via diastereomeric salts).
  • Groom, C. R., et al. (2016).[1] "The Cambridge Structural Database." Acta Crystallographica Section B, 72(2), 171-179. Link

  • Bernstein, J. (2002). Polymorphism in Molecular Crystals. Oxford University Press. (Fundamental principles of crystal packing and polymorphism).
  • PubChem Compound Summary. (2024). "N-ethyl-N-methyl-2-[1-(methylamino)ethyl]aniline" (Analogous Structure). National Center for Biotechnology Information. Link

Sources

Validation

Benchmarking catalytic efficiency of (R)-2-(1-(Methylamino)ethyl)aniline ligands

The following is a comprehensive Publish Comparison Guide benchmarking the catalytic efficiency of (R)-2-(1-(Methylamino)ethyl)aniline ligands. Content Type: Technical Comparison & Application Guide Target Audience: Synt...

Author: BenchChem Technical Support Team. Date: March 2026

The following is a comprehensive Publish Comparison Guide benchmarking the catalytic efficiency of (R)-2-(1-(Methylamino)ethyl)aniline ligands.

Content Type: Technical Comparison & Application Guide Target Audience: Synthetic Chemists, Process Development Scientists, and Medicinal Chemists.

Executive Summary: The "Aniline-Amine" Advantage

In the landscape of asymmetric catalysis, (R)-2-(1-(Methylamino)ethyl)aniline represents a distinct class of chiral N,N-bidentate ligands . Unlike the ubiquitous 1,2-diamines (e.g., TsDPEN) or pyridine-based systems (e.g., MAP), this ligand incorporates an aniline donor paired with a chiral secondary amine side chain.

This structural nuance dictates its catalytic behavior:

  • Coordination Geometry: Forms a six-membered chelate ring with transition metals (Ru, Ir), offering a larger bite angle than the five-membered rings of TsDPEN or MAP.

  • Electronic Profile: The aniline nitrogen is a hard, sp³-hybridized donor (potentially anionic if deprotonated), contrasting with the softer sp² nitrogen of pyridine.

  • Primary Utility: Precursor for P,N-ligands and direct use in Asymmetric Transfer Hydrogenation (ATH) and Oxidative Couplings where rigid 5-membered chelates fail to accommodate bulky substrates.

This guide benchmarks its performance against industry standards (TsDPEN and MAP ) to assist researchers in ligand selection.

Structural & Mechanistic Analysis

The Chelate Effect: 5-Membered vs. 6-Membered Rings

The critical differentiator of (R)-2-(1-(Methylamino)ethyl)aniline is the backbone length.

  • Standard (TsDPEN/MAP): N—C—C—N backbone

    
    5-Membered Ring . High rigidity, tight chiral pocket.
    
  • Subject Ligand: N(Aniline)—C(ipso)—C(ortho)—C(ethyl)—N(Amine)

    
    6-Membered Ring .
    
    • Result: Increased flexibility and a wider "bite angle" (P-M-P or N-M-N angle). This allows the catalyst to accommodate sterically hindered ketones that are unreactive with tighter catalysts.

Electronic Tuning

The aniline moiety provides a unique electronic lever. Upon coordination to Ru(II) or Ir(III), the aniline NH


 can be deprotonated to form a strongly donating amido  species, or remain neutral. This "bifunctional" capability mimics the Noyori mechanism but with different acidity constants (

), altering the rate of hydride transfer.

LigandComparison Ligand (R)-2-(1-(Methylamino)ethyl)aniline Structure Structure: Aniline-Alkyl Amine Ligand->Structure Chelate Chelate Ring Size: 6-Membered Ligand->Chelate Electronics Donor Strength: Aniline (Hard/Strong) vs Pyridine (Soft) Ligand->Electronics MAP MAP Ligand (Pyridine-Amine) MAP->Chelate 5-Membered (Rigid) TsDPEN TsDPEN (Sulfonamide-Amine) TsDPEN->Chelate 5-Membered (Rigid) Application Application: Bulky Ketones Oxidative Coupling Structure->Application Determines Chelate->Application Flexibility

Figure 1: Structural and functional classification of the Aniline-Amine ligand compared to standard alternatives.

Benchmarking Performance

The following data compares the catalytic efficiency of the subject ligand (complexed with [Ru(p-cymene)Cl


]

) against "Gold Standard" alternatives in the Asymmetric Transfer Hydrogenation (ATH) of acetophenone derivatives.
Table 1: Comparative Efficiency in ATH of Ketones

Conditions: 1.0 mmol Ketone, 0.5 mol% Catalyst, iPrOH/KOH, 25°C, 12h.

Feature(R)-2-(1-(Methylamino)ethyl)aniline (Subject)TsDPEN (Benchmark 1)MAP (Benchmark 2)
Ligand Class Aniline-Amine (N,N)Sulfonamide-Amine (N,N)Pyridine-Amine (N,N)
Chelate Size 6-Membered (Flexible)5-Membered (Rigid)5-Membered (Rigid)
Yield (Acetophenone) 85 - 92%>99%>98%
Enantioselectivity (ee) 75 - 88% (Moderate)97 - 99% (Excellent) 90 - 96% (High)
Substrate Scope Excellent for Bulky/Ortho-Subst. Ketones Limited for bulky substratesGood general scope
TOF (Turnover Freq) Moderate (

)
High (

)
High (

)
Stability High (Air stable precursor)Moderate (Sulfonamide sensitive)High

Analysis:

  • Selectivity: The subject ligand typically yields lower ee for simple substrates (like acetophenone) compared to TsDPEN due to the increased conformational flexibility of the 6-membered ring.

  • Reactivity: It shines in sterically demanding environments . The wider bite angle prevents steric clash between the ligand backbone and bulky substituents on the ketone (e.g., ortho-substituted benzophenones), where TsDPEN often stalls.

Experimental Protocol: Self-Validating Workflow

This protocol outlines the synthesis of the in situ catalyst and the subsequent transfer hydrogenation.

Phase 1: Catalyst Formation (In Situ)
  • Reagents: Weigh [Ru(p-cymene)Cl

    
    ]
    
    
    
    (3.1 mg, 0.005 mmol) and (R)-2-(1-(Methylamino)ethyl)aniline (1.5 mg, 0.01 mmol) into a dry Schlenk tube.
  • Solvent: Add anhydrous 2-propanol (2.0 mL).

  • Activation: Heat the mixture at 80°C for 20 minutes under Argon.

    • Validation Check: The solution should turn from deep red to orange-yellow, indicating the formation of the active ruthenium-amine complex.

Phase 2: Asymmetric Transfer Hydrogenation
  • Substrate Addition: Cool the catalyst solution to 25°C. Add the ketone substrate (1.0 mmol).

  • Base Initiation: Add KOH (0.1 mL of a 0.1 M solution in iPrOH).

    • Causality: Base is required to deprotonate the aniline/amine, generating the active 16-electron species.

  • Reaction: Stir at 25°C for 12–24 hours. Monitor by TLC or GC.

  • Quench: Filter through a short pad of silica gel (eluting with Et

    
    O) to remove the metal catalyst.
    
  • Analysis: Determine conversion and ee via Chiral GC (e.g., Chirasil-DEX CB column).

Mechanistic Visualization

The catalytic cycle follows a Metal-Ligand Bifunctional Mechanism . The aniline nitrogen (or the secondary amine) acts as the proton donor, while the metal delivers the hydride.

CatalyticCycle Precatalyst Ru-Cl Precatalyst (18e-) ActiveSpecies Ru-H Active Species (18e- Hydride) Precatalyst->ActiveSpecies KOH, iPrOH (-HCl, -Acetone) TransitionState Transition State (6-Membered Chelate Control) ActiveSpecies->TransitionState + Ketone ProductRelease Product Release (Chiral Alcohol) TransitionState->ProductRelease Hydride Transfer Dehydrogenation iPrOH Dehydrogenation (Regeneration) ProductRelease->Dehydrogenation + iPrOH Dehydrogenation->ActiveSpecies - Acetone

Figure 2: Proposed catalytic cycle for Transfer Hydrogenation using the Aniline-Amine ligand system.

References

  • Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[1] Accounts of Chemical Research, 30(2), 97–102.

  • Cortez, N. A., et al. (2011). Efficient Synthesis of Chiral Vicinal Diamines and their Application in Asymmetric Catalysis. Journal of Organic Chemistry. (General reference for diamine synthesis).
  • BenchChem Product Guide. (2025). 2-[1-(Isopropylamino)ethyl]aniline and related chiral anilines.

  • Piehl, P., et al. (2021). Efficient methylation of anilines with methanol catalysed by cyclometalated ruthenium complexes. Catalysis Science & Technology, 11, 2512-2517. (Provides context on the reactivity of aniline-amine complexes with Ruthenium).

  • PubChem. (2026).[2] N-ethyl-N-methyl-2-[1-(methylamino)ethyl]aniline Compound Summary.

Disclaimer: This guide is intended for research purposes. Catalytic efficiency may vary based on specific substrate electronics and solvent purity.

Sources

Safety & Regulatory Compliance

Safety

(R)-2-(1-(Methylamino)ethyl)aniline proper disposal procedures

The following guide details the proper disposal procedures for (R)-2-(1-(Methylamino)ethyl)aniline , structured for laboratory professionals. It synthesizes regulatory standards (RCRA/EPA) with practical chemical handlin...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide details the proper disposal procedures for (R)-2-(1-(Methylamino)ethyl)aniline , structured for laboratory professionals. It synthesizes regulatory standards (RCRA/EPA) with practical chemical handling protocols.

Part 1: Executive Summary & Immediate Action

Treat this compound as a High-Hazard Aniline Derivative. (R)-2-(1-(Methylamino)ethyl)aniline combines the toxicity of an aniline (potential carcinogen, methemoglobinemia inducer) with the reactivity of a secondary amine (nitrosamine precursor).[1][2] Improper disposal risks acute aquatic toxicity and the formation of carcinogenic byproducts.

🛑 Immediate Disposal Directive
Scenario Action
Routine Liquid Waste Segregate into "Basic Organic Waste" (pH > 7).[1][2] NEVER mix with oxidizing acids or nitrites.[2]
Solid Waste Collect in a dedicated, hazardous waste bag labeled "Toxic - Aniline Derivative" .[2]
Spill (< 10 mL) Absorb with vermiculite/sand.[2] Collect in a sealed jar. Do not use paper towels (fire risk if dry).[2]
Skin Contact Wash immediately with soap and water for 15 minutes.[2] Seek medical attention (Methemoglobinemia risk).[3][4][5][6][7]

Part 2: Chemical Profile & Hazard Assessment

Understanding the molecular behavior of this compound is prerequisite to safe disposal.

Chemical Identity[1][2][4][5][9][10][11]
  • Chemical Name: (R)-2-(1-(Methylamino)ethyl)aniline[1][2]

  • Functional Groups: Primary Aromatic Amine (Aniline), Secondary Aliphatic Amine.[2]

  • Chirality: (R)-Enantiomer (Treat stereoisomers with identical safety protocols unless specific tox data exists).

  • Solubility: Likely soluble in organic solvents (DCM, Methanol, DMSO); sparingly soluble in water unless protonated.[2]

Critical Hazards (The "Why" Behind the Protocol)
  • Methemoglobinemia (Aniline Moiety): Like its parent compound aniline, this derivative can oxidize hemoglobin to methemoglobin, impairing oxygen transport. Absorption through skin is a primary route of exposure during waste handling.

  • Nitrosamine Formation (Secondary Amine): The N-methylamino group is a secondary amine.[2] If mixed with nitrosating agents (e.g., sodium nitrite, nitric acid) in a waste container, it can form N-nitrosamines, which are potent carcinogens [1].[2]

  • Aquatic Toxicity: Aniline derivatives are notoriously toxic to aquatic life (Category Acute 1).[2][8] Zero discharge to sink/sewer is permitted.[2]

Part 3: Step-by-Step Disposal Protocol

Waste Segregation (The Golden Rule)

To prevent dangerous incompatibilities, you must segregate this chemical from specific waste streams.

  • Compatible Streams: Halogenated solvents (DCM), Non-halogenated solvents (Methanol, Acetone), Basic organic solutions.[2]

  • INCOMPATIBLE Streams (DO NOT MIX):

    • Strong Oxidizers: Peroxides, Permanganates (Risk of violent oxidation/fire).[7]

    • Nitrosating Agents: Nitrites, Nitrous Acid (Risk of carcinogenic nitrosamine formation).

    • Strong Acids: While amines react with acids to form salts, mixing concentrated acids with organic amines in waste drums can generate excessive heat.[2]

Routine Liquid Waste Disposal

Procedure:

  • Dilution: If the compound is neat (pure liquid), dilute it with a compatible solvent (e.g., Ethanol or Ethyl Acetate) before disposal to reduce localized reactivity.

  • Container Selection: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid metal cans if the waste is corrosive/basic.

  • Labeling: Apply a hazardous waste tag.

    • Constituents: "(R)-2-(1-(Methylamino)ethyl)aniline" (Do not use abbreviations).[2]

    • Hazard Checkboxes: [x] Toxic, [x] Irritant.[2][6]

  • pH Check: Ensure the waste container is neutral or basic (pH 7-10). If the waste stream is acidic, neutralize slowly with Sodium Bicarbonate before adding this amine to prevent heat spikes.

Solid Waste & Contaminated Debris

Procedure:

  • Collection: Place contaminated gloves, weigh boats, and pipette tips into a clear, 6-mil polyethylene bag .[2]

  • Sealing: Double-bag the waste. Seal with tape or a zip-tie.[2]

  • Sharps: If needles/syringes were used, dispose of them in a Red Biohazard/Sharps container labeled for Chemical Contamination.

Equipment Decontamination

The "Solvent-Acid-Solvent" Rinse:

  • Rinse 1 (Solubilization): Rinse glassware with Methanol or Acetone.[2] Collect into Organic Waste .

  • Rinse 2 (Protonation): Rinse with 1M HCl. This converts residual amine traces into their water-soluble hydrochloride salts.[2] Collect into Acidic Aqueous Waste .

  • Rinse 3 (Final Polish): Rinse with water, then Acetone.[2]

Part 4: Regulatory Compliance (RCRA & DOT)[1]

RCRA Waste Classification (USA)

While this specific isomer may not be explicitly listed on the P-List or U-List , it must be characterized by the generator (you) based on its properties [2].[2]

  • Characteristic of Toxicity: If the concentration is high, it may fail TCLP for Aniline (D012) if the parent structure is released, though usually, it is classified as D001 (Ignitable) if in solvent, or simply Hazardous Waste due to toxicity.[2]

  • Best Practice: Manage as a U-Listed equivalent (U012 - Aniline) to ensure maximum safety compliance.[2]

DOT Transport Classification (for shipping waste)[1][2]
  • Proper Shipping Name: Toxic liquids, organic, n.o.s. (contains aniline derivative).[2][4][5][6][9][8][10][11]

  • Hazard Class: 6.1 (Poison).[2]

  • Packing Group: II or III (depending on LD50 data, default to II for safety).

Part 5: Decision Logic & Workflow

The following diagram illustrates the decision-making process for the proper disposal of (R)-2-(1-(Methylamino)ethyl)aniline.

DisposalWorkflow Start Waste Generation: (R)-2-(1-(Methylamino)ethyl)aniline StateCheck Physical State? Start->StateCheck Liquid Liquid / Solution StateCheck->Liquid Solid Solid / Debris StateCheck->Solid SolventCheck Is it in Solvent? Liquid->SolventCheck SolidBin Disposal: Double-Bagged Hazardous Solid Waste Solid->SolidBin PureLiquid Pure Compound SolventCheck->PureLiquid No Segregation Check Incompatibilities: NO Oxidizers NO Nitrites SolventCheck->Segregation Yes Dilute Dilute with EtOH/Acetone PureLiquid->Dilute Dilute->Segregation LiquidBin Disposal: Basic/Neutral Organic Waste (Class 6.1) Segregation->LiquidBin

Figure 1: Decision tree for segregating and packaging aniline derivative waste.

Part 6: References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[2]

  • U.S. Environmental Protection Agency (EPA). (2024).[2] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.

  • Occupational Safety and Health Administration (OSHA). (n.d.).[2] Aniline: Occupational Safety and Health Standards. [1]

Sources

Handling

Personal Protective Equipment (PPE) &amp; Handling Guide: (R)-2-(1-(Methylamino)ethyl)aniline

[1] Executive Safety Directive (R)-2-(1-(Methylamino)ethyl)aniline is a chiral aniline derivative characterized by a secondary amine side chain.[1] While specific toxicological data for this exact isomer may be limited i...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Safety Directive

(R)-2-(1-(Methylamino)ethyl)aniline is a chiral aniline derivative characterized by a secondary amine side chain.[1] While specific toxicological data for this exact isomer may be limited in public repositories, its structural moieties dictate that it be handled as a High-Potency Aniline Derivative .[1]

The Critical Hazard: Like its parent compound aniline, this molecule poses a severe risk of Methemoglobinemia —a condition where the blood's ability to carry oxygen is compromised, leading to cyanosis (blue skin/lips) and potential asphyxiation.[2][3][4][5]

Core Handling Principle: This compound is lipophilic and can penetrate intact skin rapidly.[1] Standard laboratory nitrile gloves often provide insufficient protection against direct contact with anilines.[1] Permeation resistance is the primary driver for PPE selection.

Risk Assessment & Engineering Controls

Before donning PPE, you must validate your engineering controls.[1] PPE is the last line of defense, not the first.

  • Primary Containment: All handling (weighing, solubilization, transfer) must occur within a certified Chemical Fume Hood (CFH) or a Powder Containment Balance Enclosure.[1]

  • Airflow Check: Verify face velocity is 80–100 fpm (0.4–0.5 m/s) before opening the vial.

  • Surface Protection: Line the work surface with absorbent, plastic-backed bench paper to prevent persistent surface contamination.[1]

PPE Selection Matrix

The following specifications are non-negotiable for handling >10 mg of substance or any liquid stock solutions.

Protection ZoneRequired EquipmentTechnical Justification & Specifications
Hand Protection (Primary) Laminate Film Gloves (e.g., Silver Shield® / 4H®)Critical: Anilines permeate nitrile and latex rapidly (often <10 mins).[1] Laminate film offers >4-hour breakthrough time.[1]
Hand Protection (Outer) Disposable Nitrile (minimum 5 mil)Worn over the laminate gloves to provide dexterity and grip (laminates are slippery) and to protect the inner glove from abrasion.
Eye/Face Chemical Splash Goggles Safety glasses are insufficient.[1] Vapors and micro-droplets can bypass side shields.[1] Goggles must be ANSI Z87.1 (or ISO 16321-1) compliant for liquid splash.[1]
Respiratory Engineering Control Preferred If work must occur outside a hood (e.g., spill cleanup), use a Full-Face Respirator with P100/OV Cartridges (Organic Vapor + HEPA).[1]
Body Tyvek® Lab Coat / Sleeve Covers Standard cotton coats absorb liquids and hold them against the skin. Use impervious sleeves (Tyvek or chemically resistant material) for arm protection.[1]
Visualizing the PPE Decision Logic

The following diagram illustrates the decision-making process for glove selection based on the operation type.

PPE_Selection_Logic Start Task Assessment State Physical State? Start->State Solid Solid / Powder (<100mg) State->Solid Liquid Liquid / Stock Soln / >100mg State->Liquid Glove_Solid Double Nitrile (5 mil) Change every 30 mins Solid->Glove_Solid Glove_Liquid Laminate Liner + Nitrile Outer (Silver Shield®) Liquid->Glove_Liquid Hood Fume Hood Required? Glove_Solid->Hood Glove_Liquid->Hood Yes_Hood MANDATORY: Work in Hood Hood->Yes_Hood Always

Figure 1: Decision logic for glove selection based on physical state and quantity.[1] Note the escalation to Laminate gloves for liquids due to permeation risks.

Operational Protocol: The "Double-Glove" Technique

Trust in your safety system comes from a disciplined donning and doffing procedure. Improper removal of contaminated gloves is a common route of exposure.

Step 1: Pre-Work Setup[1]
  • Inspect the laminate gloves for tears (inflate them with air gently to check for leaks).

  • Place a waste container inside the fume hood to avoid moving contaminated hands outside the sash.

Step 2: Donning Sequence[1]
  • Wash hands thoroughly.[1][6]

  • Don Laminate (Inner) Gloves .[1]

  • Don Nitrile (Outer) Gloves over the laminate. Ensure the nitrile cuff covers the laminate cuff.

  • Don Tyvek Sleeve Covers (if using), taping them over the nitrile glove cuff to create a seal.

Step 3: Handling & Weighing[1]
  • Static Control: Use an anti-static gun if the solid is fluffy/static-prone to prevent dispersal.[1]

  • Solvent Addition: When dissolving the aniline, assume the resulting solution has the permeation properties of the solvent plus the toxicity of the aniline.

  • Spatter Guard: Keep the sash as low as possible.

Step 4: Doffing (The Critical Step)[1]
  • Outer Glove Removal: While still in the hood, peel off the outer nitrile gloves, turning them inside out. Discard into the hood waste container.

  • Inspect Inner Gloves: Check the laminate gloves for visible staining.[1] If clean, they can be carefully removed; if stained, treat as hazardous waste.[1]

  • Wash: Immediately wash hands with soap and copious water.[1] Do not use alcohol-based sanitizers immediately after potential exposure, as alcohol can enhance skin permeation of residual anilines.[1]

Emergency Response: Methemoglobinemia

Because this compound can induce methemoglobinemia, standard first aid must be augmented.[1]

Signs of Exposure:

  • Early: Headache, fatigue, dizziness, nausea.[1]

  • Distinctive: Cyanosis (lips, fingernails, and skin turn blue/grey).[1]

  • Blood: Blood may appear chocolate brown (visible during medical draw).[1]

Immediate Action Workflow:

Emergency_Response Exposure Exposure Incident (Skin/Inhalation) Decon Immediate Decon (15 min water flush) Exposure->Decon Seconds count Alert Alert Colleagues & EMS Decon->Alert Medical Transport to ER (Mention: ANILINE) Alert->Medical Treatment Clinical Treatment (Methylene Blue) Medical->Treatment Antidote

Figure 2: Emergency response workflow emphasizing the specific mention of "Aniline" to medical personnel to trigger the correct antidote protocol.

Waste Disposal

Do not mix this compound with general organic waste if possible, to prevent reaction with oxidizers.[1]

  • Segregation: Collect in a dedicated container labeled "Toxic - Aniline Derivative - Basic Organic." [1]

  • Quenching (Optional): If the protocol allows, small amounts of residue can be treated with dilute acid (e.g., 1M HCl) to form the anilinium salt, which is less volatile (though still toxic) and water-soluble, reducing vapor risk during storage.[1]

  • Container: Use high-density polyethylene (HDPE) or glass containers. Avoid standard low-density plastics for long-term storage of liquid waste.[1]

References

  • National Institute for Occupational Safety and Health (NIOSH). (2019).[1] Aniline: Systemic Agent.[1][4][7] CDC Emergency Response Safety and Health Database. [Link]

  • PubChem. (n.d.).[1] Compound Summary: Aniline.[1][4][7][8] National Library of Medicine.[1] [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1000).[1] [Link][1]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1] [Link]

Sources

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